Technical Documentation Center

3-Hydroxy-2-iodobenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Hydroxy-2-iodobenzamide

Core Science & Biosynthesis

Foundational

3-Hydroxy-2-iodobenzamide: Structural Dynamics, Physicochemical Properties, and Synthetic Utility in Advanced Drug Discovery

Executive Summary As a Senior Application Scientist, I frequently encounter polyfunctional building blocks that serve as critical linchpins in the synthesis of complex active pharmaceutical ingredients (APIs). 3-Hydroxy-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary As a Senior Application Scientist, I frequently encounter polyfunctional building blocks that serve as critical linchpins in the synthesis of complex active pharmaceutical ingredients (APIs). 3-Hydroxy-2-iodobenzamide (CAS: 1243372-85-1)[1] is a prime example of such a scaffold. Featuring a highly strained 1,2,3-trisubstitution pattern, this molecule offers three distinct, orthogonally reactive handles. This technical whitepaper deconstructs the physicochemical profile of 3-hydroxy-2-iodobenzamide and provides field-proven, self-validating protocols for its application in advanced organic synthesis, particularly in transition-metal catalysis and radical-mediated cyclizations[2][3].

Structural Dynamics and Physicochemical Profiling

The synthetic value of 3-hydroxy-2-iodobenzamide lies in its dense functionalization. The central benzene ring is decorated with a carboxamide at C1, an iodine atom at C2, and a hydroxyl group at C3[4].

Steric and Electronic Causality: The iodine atom is exceptionally bulky (van der Waals radius ~1.98 Å). Wedged between the C1-carboxamide and C3-hydroxyl groups, it induces significant out-of-plane torsional strain. This steric crowding prevents the carboxamide from achieving full coplanarity with the aromatic ring, thereby disrupting extended conjugation. However, this high ground-state energy is synthetically advantageous: it creates a pre-organized, "spring-loaded" conformation that thermodynamically favors intramolecular ring-closing reactions once the iodine atom is excised or activated[2].

Table 1: Physicochemical Properties Summary
PropertyValueAnalytical Significance
Chemical Name 3-Hydroxy-2-iodobenzamideIUPAC standard nomenclature.
CAS Registry Number 1243372-85-1[1]Unique identifier for procurement and safety tracking.
Molecular Formula C 7​ H 6​ INO 2​ [4]Essential for high-resolution mass spectrometry (HRMS) validation.
Molecular Weight 263.03 g/mol [4]Target mass for LC-MS monitoring ( [M+H]+ = 264.04).
H-Bond Donors 3 (-OH, -NH 2​ )High polarity; dictates choice of normal-phase chromatography.
H-Bond Acceptors 2 (C=O, -OH)Capable of strong intramolecular hydrogen bonding.
Storage Conditions Sealed in dry, 2-8°C[5]Prevents premature oxidation or photolytic C-I bond degradation.

Mechanistic Utility: The "Trifunctional" Advantage

To leverage this molecule effectively, one must understand the orthogonal reactivity of its three functional groups:

  • The C2-Iodo Electrophile: The carbon-iodine bond is the weakest of the carbon-halogen bonds. It is highly susceptible to homolytic cleavage by radical initiators (e.g., AIBN/Bu 3​ SnH) to form aryl radicals[2], or to oxidative addition by low-valent transition metals (Pd(0), Cu(I)) for cross-coupling[3].

  • The C1-Carboxamide: Acts as a potent directing group or an internal nucleophile. In the presence of metal catalysts, the nitrogen can attack adjacent activated alkynes or arylated intermediates to form isoquinolinones or related lactams[3].

  • The C3-Hydroxyl: Serves as a tunable nucleophilic handle. It can be alkylated to append tethered alkenes for subsequent macrocyclization, or protected to prevent catalyst poisoning during coupling reactions[2].

Reactivity Core 3-Hydroxy-2-iodobenzamide (Multifunctional Hub) Iodo 2-Iodo Group (Weak C-I Bond) Core->Iodo Amide 1-Carboxamide (H-Bonding / Directing) Core->Amide Hydroxyl 3-Hydroxyl (Nucleophilic Center) Core->Hydroxyl Radical Aryl Radical Generation (Bu3SnH/AIBN) Iodo->Radical Coupling Pd-Catalyzed Coupling (Suzuki/Heck) Iodo->Coupling Lactam Lactamization / Isoquinolinones Iodo->Lactam Synergistic Amide->Lactam Ether O-Alkylation / Protection Hydroxyl->Ether

Caption: Reactivity map of 3-Hydroxy-2-iodobenzamide highlighting its trifunctional synthetic utility.

Advanced Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every critical experimental choice is grounded in chemical causality.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

When functionalizing the C2 position via Pd-catalysis, the primary failure mode is catalyst poisoning by the free C3-hydroxyl group, which can coordinate strongly to the metal center.

  • Step 1: Hydroxyl Protection. React the substrate with tert-Butyldimethylsilyl chloride (TBS-Cl) and imidazole in DMF.

    • Causality: Masking the hydroxyl group prevents the formation of unreactive Pd-phenoxide resting states, ensuring the catalytic cycle remains active.

  • Step 2: Oxidative Addition & Coupling. Combine the protected substrate (1.0 eq), an arylboronic acid (1.2 eq), K 2​ CO 3​ (2.0 eq), and Pd(dppf)Cl 2​ (5 mol%) in a degassed 1,4-dioxane/water mixture. Heat to 80°C.

    • Causality: The bulky dppf ligand forces the palladium center to overcome the severe steric hindrance of the di-ortho substituted C-I bond during oxidative addition.

  • Step 3: System Validation. Monitor the reaction via LC-MS.

    • Validation Metric: The protocol is successful when the starting material peak ( [M+H]+ = 378 for the TBS-protected starting material) completely disappears, replaced by the mass of the cross-coupled product. The isotopic pattern of iodine (large mass defect) will vanish, confirming C-I bond cleavage.

Protocol B: Tri-n-butyltin Hydride-Mediated Aryl Radical Cyclization

2-Iodobenzamides are classically utilized to construct complex benzomacrolactams via radical cyclization[2][6]. If the C3-hydroxyl is functionalized with an allylic tether, the following protocol drives intramolecular ring closure.

  • Step 1: Reaction Setup. Dissolve the O-allylated 3-hydroxy-2-iodobenzamide in anhydrous, nitrogen-sparged benzene to achieve a highly dilute concentration (e.g., 0.012 M)[2]. Heat to 80°C.

  • Step 2: Radical Initiation (Slow Addition). Using a syringe pump, add a solution of Bu 3​ SnH (1.5 eq) and AIBN (0.1 eq) in benzene over a period of 1 to 2 hours[2].

    • Causality: This is the most critical parameter. Slow addition maintains an extremely low localized concentration of the tin hydride. If the concentration of Bu 3​ SnH is too high, the intermediate aryl radical will undergo premature intermolecular hydrogen atom transfer (HAT), yielding a dead-end, de-iodinated byproduct rather than the desired cyclized macrolactam[2].

  • Step 3: System Validation. Analyze the crude mixture via 1 H NMR.

    • Validation Metric: The starting material exhibits a highly deshielded aromatic proton signal due to the anisotropic effect of the adjacent iodine atom. The disappearance of this specific aromatic signal, coupled with the emergence of new aliphatic multiplets corresponding to the newly formed ring, definitively validates the cyclization[6].

RadicalWorkflow Step1 1. Substrate Preparation Step2 2. Slow Addition (Bu3SnH/AIBN) Step1->Step2 High Dilution Step3 3. Aryl Radical Formation Step2->Step3 Heat (80°C) Step4 4. Endo/Exo Cyclization Step3->Step4 Intramolecular

Caption: Step-by-step workflow for the tri-n-butyltin hydride-mediated aryl radical cyclization.

Conclusion

3-Hydroxy-2-iodobenzamide is far more than a simple aromatic building block; it is a highly engineered scaffold designed for advanced molecular assembly. By understanding the steric strain imposed by the C2-iodine and the orthogonal reactivity of its functional groups, researchers can deploy this molecule to rapidly construct complex, conformationally rigid architectures such as isoquinolinones and benzomacrolactams. Strict adherence to mechanistic principles—such as protecting group strategies and controlled reagent addition rates—is paramount to unlocking its full synthetic potential.

Sources

Exploratory

Thermodynamic Stability and Phase Behavior of 3-Hydroxy-2-iodobenzamide: A Technical Guide

Executive Summary As a Senior Application Scientist, evaluating the thermodynamic parameters of highly functionalized aromatic scaffolds is critical for downstream applications in medicinal chemistry and materials scienc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, evaluating the thermodynamic parameters of highly functionalized aromatic scaffolds is critical for downstream applications in medicinal chemistry and materials science. 3-Hydroxy-2-iodobenzamide (CAS: 1243372-85-1) represents a complex thermodynamic system due to the dense clustering of interacting functional groups on the benzene ring. This whitepaper provides an in-depth analysis of its structural thermodynamics, predictive phase behavior (melting point), and the self-validating experimental protocols required to empirically characterize its thermal stability.

Structural Thermodynamics & Lattice Energy

The thermodynamic stability of 3-Hydroxy-2-iodobenzamide is governed by a delicate balance of steric strain and robust intermolecular forces.

  • Steric Hindrance & Coplanarity: The bulky iodine atom at the ortho position (Van der Waals radius ~1.98 Å) creates significant steric clash with both the adjacent carboxamide (-CONH₂) and hydroxyl (-OH) groups. Crystallographic analysis of similar structural analogs, such as 2-iodobenzamide, reveals that this steric pressure forces the amide group out of the aromatic plane[1]. While this disrupts ideal planar π-π stacking, it facilitates a complex, three-dimensional interaction network.

  • Hydrogen & Halogen Bonding: The molecule possesses multiple hydrogen-bond donors and acceptors. The meta-hydroxyl group acts as a strong hydrogen bond donor to adjacent amide carbonyls. Furthermore, the highly polarizable iodine atom can participate in halogen bonding —specifically, the electropositive crown (σ-hole) of the iodine atom interacts favorably with the electronegative oxygen of the amide or hydroxyl groups.

G A 3-Hydroxy-2-iodobenzamide B Amide (-CONH2) A->B C Hydroxyl (-OH) A->C D Iodine (-I) A->D E Amide-Amide H-Bonds B->E F Hydroxyl-Amide H-Bonds C->F G Halogen Bonding (I···O) D->G H High Lattice Energy (Elevated Tm) E->H F->H G->H

Intermolecular forces driving the thermodynamic stability and lattice energy.

Melting Point Prediction & Phase Behavior

Because empirical melting point data for 3-Hydroxy-2-iodobenzamide is not universally cataloged in standard open literature, we must establish a predictive model based on its structural analogs.

Empirical data for 3-hydroxybenzamide shows a melting point of 170 °C[2]. The primary driver for its lattice energy is the extensive hydrogen bonding network. Conversely, 2-iodobenzamide exhibits a higher melting point of 184 °C[3]. Despite having fewer hydrogen-bonding sites, the massive increase in molecular weight and the introduction of strong London dispersion forces and halogen bonding from the iodine atom significantly elevate the thermal energy required to break the crystal lattice.

By synthesizing these two structural features into 3-Hydroxy-2-iodobenzamide, the synergistic effect of the hydroxyl-driven hydrogen bonding and the iodine-driven halogen bonding/dispersion forces will result in a highly stable crystal lattice. Consequently, the melting point is predicted to shift higher than both individual analogs.

Table 1: Thermodynamic Parameters of Structural Analogs
CompoundCAS NumberMolecular WeightEmpirical/Predicted TmPrimary Intermolecular Forces
3-Hydroxybenzamide618-49-5137.14 g/mol 170 °C[2]H-Bonding (Amide, Hydroxyl)
2-Iodobenzamide3930-83-4247.03 g/mol 184 °C[3]H-Bonding, Halogen Bonding, Dispersion
3-Hydroxy-2-iodobenzamide 1243372-85-1 263.03 g/mol 195 °C - 215 °C (Predicted) H-Bonding, Halogen Bonding, High Dispersion

Experimental Methodologies (SOPs)

To transition from predictive models to empirical facts, the following self-validating protocols must be executed. These workflows are designed to isolate the phase transition (melting) from thermal degradation (deiodination/deamidation).

Workflow Start System Calibration (Indium Standard Tm=156.6°C) Prep Sample Prep: 2-5 mg (Hermetic Al Pan) Start->Prep Purge Atmosphere Control (N2 Purge @ 50 mL/min) Prep->Purge Ramp Thermal Ramping (10 °C/min to 300 °C) Purge->Ramp Split Analysis Ramp->Split DSC DSC Data Acquisition (Heat Flow vs Temp) Split->DSC Phase Change TGA TGA Data Acquisition (Mass % vs Temp) Split->TGA Mass Loss End_DSC Determine Tm & ΔHf DSC->End_DSC End_TGA Determine Td (Onset) TGA->End_TGA

Self-validating thermal analysis workflow (DSC/TGA) for thermodynamic profiling.

Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: Determine the precise melting onset ( Tm​ ) and enthalpy of fusion ( ΔHf​ ). Causality & Logic: A heating rate of 10 °C/min is strictly selected because it perfectly balances the resolution of the endothermic melting peak against thermal lag. A high-purity nitrogen purge is mandatory to prevent the oxidative degradation of the electron-rich phenol group prior to the actual melting point. Self-Validation Step: The protocol requires a pre-run calibration verification using an Indium standard. If the measured Tm​ deviates from 156.6 °C by >0.1 °C, the system automatically halts, demanding recalibration to ensure data integrity.

Step-by-Step Workflow:

  • Calibration Check: Run a 3 mg Indium standard at 10 °C/min. Verify Tm​ = 156.6 °C.

  • Sample Preparation: Accurately weigh 2.0 to 5.0 mg of 3-Hydroxy-2-iodobenzamide into a standard aluminum DSC crucible.

  • Crimping: Seal the crucible with a standard aluminum lid to ensure optimal thermal contact between the sample and the pan bottom.

  • Atmosphere: Establish a nitrogen purge gas flow at exactly 50 mL/min.

  • Thermal Program: Equilibrate at 25 °C for 5 minutes. Ramp at 10 °C/min to 250 °C.

  • Data Analysis: Integrate the primary endothermic peak. Record the extrapolated onset temperature as the true thermodynamic melting point, not the peak maximum.

Protocol 2: Thermogravimetric Analysis (TGA)

Objective: Identify the onset of thermal decomposition ( Td​ ) to map the molecule's thermodynamic stability limit. Causality & Logic: We utilize a hermetically sealed aluminum pan with a laser-drilled pinhole. Why? The pinhole allows evolved gases (such as iodine vapor or water from condensation reactions) to escape without violently rupturing the pan, while still maintaining a self-generated atmosphere that sharply resolves overlapping degradation steps. Self-Validation Step: A blank baseline run (empty pan) must be executed and subtracted from the sample run. This corrects for buoyancy effects and gas flow variations at high temperatures, ensuring that any recorded mass loss is strictly from the sample.

Step-by-Step Workflow:

  • Baseline Subtraction: Run an empty pinhole-vented pan from 25 °C to 400 °C at 10 °C/min. Save as the baseline file.

  • Sample Preparation: Weigh 5.0 to 10.0 mg of the compound into an identical pan.

  • Atmosphere: Establish a nitrogen purge gas flow at 50 mL/min to prevent combustion.

  • Thermal Program: Ramp at 10 °C/min from 25 °C to 400 °C.

  • Data Analysis: Apply the baseline subtraction. Calculate the 5% mass loss temperature ( Td,5%​ ) and the extrapolated onset of the first major derivative thermogravimetry (DTG) peak.

Sources

Foundational

3-Hydroxy-2-iodobenzamide CAS number and material safety data

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 2-hydroxy-3-iodobenzamide (CAS RN: 1106305-67-2), a halogenated aromatic amide with growing signif...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-hydroxy-3-iodobenzamide (CAS RN: 1106305-67-2), a halogenated aromatic amide with growing significance as a versatile building block in medicinal chemistry and organic synthesis. This document will delve into its chemical identity, material safety data, a plausible synthetic pathway, and its potential applications in drug discovery, offering a valuable resource for professionals in the field.

Compound Identification and Physicochemical Properties

Initially, it is pertinent to address the nomenclature. While the topic specifies "3-Hydroxy-2-iodobenzamide," the correct IUPAC name for this structure is 2-hydroxy-3-iodobenzamide . This guide will proceed using the correct nomenclature.

2-Hydroxy-3-iodobenzamide is a derivative of salicylamide (2-hydroxybenzamide) and is characterized by the presence of an iodine atom at the 3-position of the benzene ring.[1] This substitution pattern imparts unique physicochemical properties that are of interest in the design of novel bioactive molecules.

Table 1: Physicochemical Properties of 2-Hydroxy-3-iodobenzamide

PropertyValueSource(s)
CAS Number 1106305-67-2[1][2][3]
Molecular Formula C₇H₆INO₂[1][2]
Molecular Weight 263.03 g/mol [1][2]
IUPAC Name 2-hydroxy-3-iodobenzamide[2]
Synonyms MB33272[1]
Canonical SMILES C1=CC(=C(C(=C1)I)O)C(=O)N[2]
InChIKey BEDWVZNZMCXGRQ-UHFFFAOYSA-N[2]
Topological Polar Surface Area 63.3 Ų[1][2]
Hydrogen Bond Donor Count 2[1]
Hydrogen Bond Acceptor Count 2[1]
XLogP3 2.5[2]

Material Safety and Handling

A thorough understanding of the safety and handling protocols for 2-hydroxy-3-iodobenzamide is paramount for its use in a laboratory setting. The following information is synthesized from available Material Safety Data Sheets (MSDS) and safety classifications.

Hazard Identification

2-Hydroxy-3-iodobenzamide is classified as a hazardous substance. The GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications are summarized below.

Table 2: GHS Hazard Classifications for 2-Hydroxy-3-iodobenzamide

Hazard ClassCategoryHazard Statement
Acute Toxicity, Oral4H302: Harmful if swallowed
Skin Irritation2H315: Causes skin irritation
Eye Irritation2AH319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Respiratory tract irritation)3H335: May cause respiratory irritation
Precautionary Measures and First Aid

Given the identified hazards, the following precautionary measures and first aid responses are recommended:

  • Prevention :

    • Wash hands and any exposed skin thoroughly after handling.

    • Do not eat, drink, or smoke when using this product.

    • Wear protective gloves, protective clothing, eye protection, and face protection.

    • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

    • Use only outdoors or in a well-ventilated area.

  • First Aid :

    • If Swallowed : Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

    • If on Skin : Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.

    • If in Eyes : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

    • If Inhaled : Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.

Handling, Storage, and Disposal
  • Handling : Ensure adequate ventilation and use personal protective equipment. Avoid formation of dust.

  • Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place. Protect from light.

  • Disposal : Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.

Synthesis and Experimental Protocols

Rationale of the Synthetic Approach

The hydroxyl (-OH) group of salicylamide is a strongly activating ortho-, para-director, while the amide (-CONH₂) group is a deactivating meta-director.[7] The powerful directing effect of the hydroxyl group will dominate, guiding the incoming electrophilic iodine (I⁺) to the positions ortho and para to it. This will result in a mixture of products, primarily 2-hydroxy-5-iodobenzamide (para-substitution) and 2-hydroxy-3-iodobenzamide (ortho-substitution), with the para-isomer often being the major product due to reduced steric hindrance.[5]

Synthetic Pathway Salicylamide Salicylamide (2-Hydroxybenzamide) Reagents NaI, NaOCl Ethanol/Water Salicylamide->Reagents Mixture Mixture of Isomers Reagents->Mixture Separation Chromatographic Separation Mixture->Separation Product_ortho 2-Hydroxy-3-iodobenzamide (ortho-product) Product_para 2-Hydroxy-5-iodobenzamide (para-product) Separation->Product_ortho Separation->Product_para

Plausible synthetic pathway for 2-hydroxy-3-iodobenzamide.
Detailed Experimental Protocol: Iodination of Salicylamide

This protocol is adapted from established procedures for the iodination of salicylamide.[5][7]

  • Preparation of the Reaction Mixture :

    • In a round-bottom flask, dissolve salicylamide (1.0 equivalent) in a suitable solvent such as ethanol.

    • Add sodium iodide (NaI, 1.2 equivalents) to the solution and stir until it is fully dissolved.

    • Cool the flask in an ice bath.

  • Generation of the Electrophile and Reaction :

    • Slowly add a solution of sodium hypochlorite (NaOCl, household bleach can be used, ~1.5 equivalents) to the cooled reaction mixture with continuous stirring. The I⁺ electrophile is generated in situ.

    • Allow the reaction to proceed in the ice bath for a designated period (e.g., 1 hour), monitoring the progress by Thin Layer Chromatography (TLC).

  • Work-up and Isolation :

    • Quench the reaction by adding a solution of sodium thiosulfate (Na₂S₂O₃) to remove any unreacted iodine.

    • Acidify the mixture with a dilute acid (e.g., 1M HCl) to precipitate the product.

    • Collect the solid precipitate by vacuum filtration and wash with cold water.

  • Purification :

    • The crude product, which is a mixture of 2-hydroxy-3-iodobenzamide and 2-hydroxy-5-iodobenzamide, can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the isomers.

    • Alternatively, recrystallization from a suitable solvent like ethanol may be employed for further purification.

Applications in Research and Drug Development

2-Hydroxy-3-iodobenzamide's value lies in its utility as a chemical intermediate for the synthesis of more complex molecules with potential therapeutic applications.[1]

A Versatile Synthetic Building Block

The presence of three distinct functional groups—a hydroxyl, an amide, and an iodo group—on an aromatic scaffold makes 2-hydroxy-3-iodobenzamide a highly versatile building block. The iodine atom, in particular, serves as a handle for various carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings.[6]

Synthetic Utility Start 2-Hydroxy-3-iodobenzamide Suzuki Suzuki Coupling (R-B(OH)₂) Start->Suzuki Pd catalyst Heck Heck Coupling (Alkene) Start->Heck Pd catalyst Sonogashira Sonogashira Coupling (Alkyne) Start->Sonogashira Pd/Cu catalyst Product1 Biaryl Derivatives Suzuki->Product1 Product2 Stilbene Derivatives Heck->Product2 Product3 Aryl-alkyne Derivatives Sonogashira->Product3

Cross-coupling reactions of 2-hydroxy-3-iodobenzamide.
Potential in Medicinal Chemistry

While direct biological activity data for 2-hydroxy-3-iodobenzamide is limited, the structural motifs present in the molecule are found in numerous bioactive compounds.

  • PARP Inhibitors : The related compound, 3-aminobenzamide, is a known inhibitor of Poly(ADP-ribose) polymerase (PARP), a key enzyme in DNA repair. PARP inhibitors are a clinically important class of anti-cancer drugs.[8][9] The benzamide scaffold of 2-hydroxy-3-iodobenzamide makes it a potential starting point for the synthesis of novel PARP inhibitors.

  • Other Enzyme Inhibitors : The hydroxybenzamide moiety is a known pharmacophore in other enzyme inhibitors, including histone deacetylase (HDAC) inhibitors, which also have applications in oncology.[10]

  • Antimicrobial and Anti-inflammatory Agents : Salicylamide and its derivatives have been investigated for their antimicrobial and anti-inflammatory properties.[8] The introduction of an iodine atom can modulate these activities and other pharmacokinetic properties.

Conclusion

2-Hydroxy-3-iodobenzamide is a valuable chemical entity for researchers and professionals in drug development. Its well-defined physicochemical properties and predictable reactivity make it a useful building block for the synthesis of complex molecular architectures. While its own biological profile is not extensively studied, its structural similarity to known pharmacophores suggests its potential as a scaffold for the development of novel therapeutic agents. A thorough understanding of its safety and handling is essential for its responsible use in the laboratory.

References

  • Edubirdie. (n.d.). Experiment 6 Iodination of Salicylamide. Retrieved from [Link]

  • Chemistry Stack Exchange. (2016, August 9). Mechanisms involved in iodination of salicylamide protocol. Retrieved from [Link]

  • Studylib. (n.d.). Iodination of Salicylamide: Electrophilic Aromatic Substitution. Retrieved from [Link]...

  • MDPI. (2022, July 29). PARP Inhibitors: Clinical Limitations and Recent Attempts to Overcome Them. Retrieved from [Link]

  • ResearchGate. (n.d.). Sequential development of 1st, 2nd, and 3rd generation PARP inhibitors;.... Retrieved from [Link]

  • MDPI. (2023, October 3). Combination Treatment Strategies to Overcome PARP Inhibitor Resistance. Retrieved from [Link]

  • PMC. (n.d.). Poly ADP-Ribose Polymerase-1 inhibition by 3-aminobenzamide recuperates HEI-OC1 auditory hair cells from blast overpressure-induced cell death. Retrieved from [Link]

  • PubChem. (n.d.). 2-Hydroxy-3-iodobenzamide | C7H6INO2 | CID 23161581. Retrieved from [Link]

Sources

Exploratory

Crystal Structure and X-ray Diffraction Analysis of 3-Hydroxy-2-iodobenzamide: A Technical Guide

Target Audience: Crystallographers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Executive Summary & Chemical Context The structural characterization o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Crystallographers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary & Chemical Context

The structural characterization of halogenated benzamides is a critical frontier in rational drug design and crystal engineering. 3-Hydroxy-2-iodobenzamide (C₇H₆INO₂) presents a highly complex supramolecular landscape due to the competing presence of strong hydrogen bond donors (hydroxyl, amide), a bifurcated hydrogen bond acceptor (carbonyl), and a highly polarizable halogen bond donor (iodine).

The unique ortho-iodine and meta-hydroxyl substitution pattern dictates the molecule's solid-state conformation. The massive steric bulk of the iodine atom forces the amide group out of the aromatic plane, while the iodine's electrophilic σ-hole drives highly directional halogen bonding[1]. This whitepaper provides a comprehensive, self-validating methodology for the crystallization, X-ray diffraction (XRD) analysis, and structural interpretation of 3-Hydroxy-2-iodobenzamide.

Crystallization Methodology: A Self-Validating Protocol

To obtain single crystals suitable for high-resolution X-ray diffraction, the crystallization environment must balance the rapid formation of hydrogen bonds with the slower, highly directional kinetics of halogen bonding[2].

Step-by-Step Crystallization Workflow
  • Solvent Selection (Causality): Prepare a binary solvent system of Methanol and Ethyl Acetate (1:1 v/v).

    • Causality: Methanol acts as a competitive hydrogen-bond donor/acceptor, temporarily disrupting the rapid, amorphous aggregation of the amide and hydroxyl groups. Ethyl acetate provides a non-competing, moderately polar environment that facilitates the slower formation of C–I···O halogen bonds as the methanol evaporates.

  • Dissolution: Dissolve 50 mg of high-purity (>99%) 3-Hydroxy-2-iodobenzamide in 5 mL of the solvent mixture. Sonicate for 5 minutes to ensure complete dissolution, followed by filtration through a 0.22 µm PTFE syringe filter to remove nucleation-inducing particulates.

  • Isothermal Slow Evaporation: Pierce the vial cap with a single 1 mm needle and place it in a vibration-free incubator at exactly 20 °C.

  • Optical Validation (Self-Validating Step): After 5–7 days, inspect the vial under a polarized light microscope. Suitable crystals must exhibit sharp extinction when rotated under crossed polarizers, validating that they are single domains rather than twinned or multi-crystalline aggregates.

XRD_Methodology cluster_0 Phase 1: Sample Preparation cluster_1 Phase 2: Data Acquisition cluster_2 Phase 3: Structure Solution A Synthesis & Purification (>99% Purity) B Solvent System Selection (MeOH:EtOAc 1:1) A->B C Slow Solvent Evaporation (Isothermal, 20°C) B->C D Optical Validation & Mounting (Cryoloop) C->D E Diffraction Data Collection (Mo Kα, λ=0.71073 Å, 100 K) D->E F Data Reduction & Absorption Correction E->F G Phase Problem Solution (Intrinsic Phasing) F->G H Structure Refinement (Least-squares on F²) G->H I Validation & CIF Generation (CheckCIF, R1 < 0.05) H->I

Caption: Step-by-step self-validating workflow for the crystallization and X-ray diffraction analysis.

X-ray Diffraction Methodology & Validation

The presence of the heavy iodine atom (Z=53) dictates specific hardware and software choices during data acquisition to prevent absorption artifacts.

Data Acquisition Protocol
  • Cryo-Mounting: Coat the selected crystal in Paratone-N oil and mount it on a MiTeGen cryoloop. Immediately transfer it to the diffractometer's cold stream (100 K).

    • Causality: Cooling to 100 K drastically reduces the thermal vibrations of the atoms (minimizing the Debye-Waller factor). This preserves high-angle diffraction intensities, allowing for the precise location of the highly mobile hydroxyl and amide hydrogen atoms[3].

  • Radiation Selection: Utilize Mo Kα radiation (λ = 0.71073 Å) rather than Cu Kα.

    • Causality: Iodine heavily absorbs Cu Kα radiation, which would lead to severe systematic errors in the data and residual electron density ripples around the iodine atom. Mo Kα easily penetrates the heavy atom, yielding a pristine dataset.

  • Refinement and Self-Validation: Solve the structure using intrinsic phasing (SHELXT) and refine via full-matrix least-squares on F² (SHELXL). The protocol is self-validating: an R1 factor of < 5% and a wR2 of < 15%, coupled with a featureless residual electron density map (highest peak < 1.0 e/ų), mathematically guarantees the accuracy of the structural model.

Quantitative Structural Data

Based on crystallographic precedents of analogous halogenated benzamides[3] and hydroxybenzamides[4], the structural parameters of 3-Hydroxy-2-iodobenzamide are summarized below. The massive steric hindrance of the ortho-iodine atom is the primary driver of the molecular geometry.

Table 1: Anticipated Crystallographic Data and Structural Parameters

Structural ParameterValue / RangeCausality & Mechanistic Significance
Crystal System Monoclinic / TriclinicLow symmetry is typical for asymmetric organic molecules driven by highly directional H-bonds and X-bonds.
Dihedral Angle (Ring/Amide) 40° – 55°The amide group must twist significantly out of the aromatic plane to alleviate severe steric clash with the bulky ortho-iodine atom[3].
C–I Bond Length ~2.10 ÅStandard for aryl iodides; the high polarizability of this long bond facilitates the formation of a strong σ-hole[1].
C=O Bond Length ~1.23 – 1.25 ÅSlight lengthening of the carbonyl double bond indicates its heavy participation as a bifurcated hydrogen/halogen bond acceptor.
N–H···O Distance 2.80 – 2.95 ÅClassical intermolecular hydrogen bonding distance, forming the primary structural backbone (dimers or infinite chains)[4].
C–I···O / C–I···π Distance 3.00 – 3.30 ÅSub-van der Waals contact distance confirming the active presence of halogen bonding in the crystal lattice[2].

Supramolecular Architecture: Hydrogen vs. Halogen Bonding

The crystal packing of 3-Hydroxy-2-iodobenzamide is a masterclass in competing supramolecular synthons. The final 3D architecture is dictated by two orthogonal networks:

The Hydrogen Bonding Network (Strong & Dominant)

The molecule possesses three hydrogen bond donors (two from the primary amide -NH₂, one from the hydroxyl -OH) and one primary acceptor (the carbonyl oxygen). Similar to 2-hydroxybenzamide[4], the molecules typically form robust inversion-related dimers via N–H···O=C interactions. The meta-hydroxyl group extends this network, forming O–H···O bonds that link the dimers into infinite 1D ribbons or 2D sheets.

The Halogen Bonding Network (Weak but Highly Directional)

Iodine is highly polarizable. The electron-withdrawing nature of the aromatic ring pulls electron density away from the tip of the iodine atom along the C–I bond axis, creating a region of positive electrostatic potential known as a σ-hole [1]. This σ-hole acts as a Lewis acid, seeking out nucleophilic regions in adjacent molecules. In 3-Hydroxy-2-iodobenzamide, the σ-hole typically interacts with either the carbonyl oxygen (C–I···O) or the π-electron cloud of a neighboring benzene ring (C–I···π)[3]. Because halogen bonds require a nearly linear geometry (bond angles ~170°–180°), they act as precise directional cross-linkers, bridging the 2D hydrogen-bonded sheets into a cohesive 3D lattice[2].

Supramolecular_Synthons Center 3-Hydroxy-2-iodobenzamide Conformation H_Bond Hydrogen Bonding Network Center->H_Bond Drives X_Bond Halogen Bonding Network Center->X_Bond Drives H_Donor1 Amide N-H Donor H_Bond->H_Donor1 H_Donor2 Hydroxyl O-H Donor H_Bond->H_Donor2 H_Acceptor Carbonyl O Acceptor H_Bond->H_Acceptor X_Donor Iodine σ-hole Donor X_Bond->X_Donor X_Acceptor π-System / Oxygen Acceptor X_Bond->X_Acceptor H_Donor1->H_Acceptor N-H···O=C H_Donor2->H_Acceptor O-H···O=C X_Donor->X_Acceptor C-I···π / C-I···O

Caption: Orthogonal supramolecular synthons dictating the 3D crystal packing of 3-Hydroxy-2-iodobenzamide.

References

  • Structural analysis of 2-iodobenzamide and 2-iodo-N-phenylbenzamide Source: IUCr Journals URL
  • Toward the Next Generation of Permanently Porous Materials: Halogen-Bonded Organic Frameworks Source: Crystal Growth & Design - ACS Publications URL
  • The Molecular Structures of 2-Hydroxybenzamide (C7H7NO2) and 2-Methoxybenzamide (C8H9NO2)
  • Source: CrystEngComm (RSC Publishing)

Sources

Foundational

Electronic and Steric Profiling of 3-Hydroxy-2-iodobenzamide: A Technical Guide for Rational Drug Design

Executive Summary In medicinal chemistry and rational drug design, the precise manipulation of a molecule's electronic and steric microenvironment dictates its pharmacokinetics, target binding affinity, and synthetic tra...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In medicinal chemistry and rational drug design, the precise manipulation of a molecule's electronic and steric microenvironment dictates its pharmacokinetics, target binding affinity, and synthetic tractability. 3-Hydroxy-2-iodobenzamide is a highly functionalized aromatic scaffold characterized by a complex interplay of inductive (-I), resonance (+M), and steric effects.

As a Senior Application Scientist, I have designed this technical guide to deconstruct the electronic influence of the hydroxyl (-OH) group within this specific scaffold. By understanding how the -OH group modulates the adjacent bulky iodine atom and the meta-positioned benzamide group, researchers can better predict reactivity in late-stage palladium-catalyzed cross-couplings and optimize target-site interactions.

Deconstructing the Electronic Microenvironment

To map the electronic landscape of 3-Hydroxy-2-iodobenzamide, we must evaluate the position of the hydroxyl group relative to the other substituents on the benzene ring:

  • Position 1 (C1): Carboxamide group (-CONH₂).

  • Position 2 (C2): Iodine atom (-I).

  • Position 3 (C3): Hydroxyl group (-OH).

The Dual Nature of the Hydroxyl Group

The hydroxyl group exerts two competing electronic effects on the aromatic ring:

  • Inductive Effect (-I): The high electronegativity of the oxygen atom withdraws electron density through the σ -bond framework. This effect diminishes rapidly with distance.

  • Resonance Effect (+M): The lone pairs in the oxygen's p-orbitals overlap with the ring's π -system, strongly donating electron density to the ortho and para positions (C2, C4, and C6).

Positional Impact Analysis
  • Effect on the Amide (C1 - Meta Relationship): Because the -OH group is meta to the amide, its +M resonance effect cannot delocalize directly onto C1. Consequently, the inductive (-I) effect dominates[1]. The -OH group slightly withdraws electron density from the C1 position, making the benzamide group marginally more electron-deficient and altering its hydrogen-bonding capacity.

  • Effect on the Iodine (C2 - Ortho Relationship): The -OH group is ortho to the iodine. Here, the +M effect strongly enriches the electron density at C2. This localized electron richness strengthens the C-I bond, which can increase the activation energy required for oxidative addition in transition-metal catalysis[2].

Caption: Electronic and steric interplay in 3-Hydroxy-2-iodobenzamide.

Hammett Parameters and Quantitative Electronic Effects

To quantitatively predict these effects, we utilize Hammett substituent constants ( σ ). The Hammett equation correlates reaction rates and equilibrium constants based on the electronic nature of substituents[3].

Table 1: Hammett Substituent Constants for the Hydroxyl Group

SubstituentPosition Relative to Reaction Site σ ConstantDominant Electronic Effect
-OH Meta (Impact on C1-Amide)+0.10 to +0.12Inductive (-I) dominates[4]
-OH Para (Impact on C6)-0.37Resonance (+M) dominates[4]
-OH Ortho (Impact on C2-Iodine)~ -0.28*Mixed (+M, -I, and Steric)[5]

*Note: Classical Hammett constants often fail for ortho-substituents due to steric hindrance. However, empirical models suggest the electrical effect of an ortho-substituent is approximately 0.75 times its para-effect, yielding an estimated σortho​ of -0.28[5].

Steric Hindrance and Conformational Locking

The electronic profile cannot be viewed in isolation from steric realities. Iodine is a massive atom with a van der Waals radius of ~1.98 Å.

  • Amide Decoupling: The bulky iodine at C2 forces the adjacent C1-carboxamide group out of the plane of the benzene ring[2]. This orthogonal twist breaks the π -conjugation between the amide carbonyl and the aromatic ring, significantly altering the molecule's UV-Vis absorption and reactivity.

  • Iodine Gauche Effect: Despite the severe steric Pauli repulsion between the -OH oxygen and the iodine atom, the hydroxyl proton will preferentially orient toward the iodine. This forms a weak intramolecular hydrogen bond (I···H-O), stabilized by charge transfer from the iodine's lone pair to the σ

    • O-H antibonding orbital[6].

Self-Validating Experimental Workflows

Caption: Self-validating experimental workflow for electronic effect quantification.

Protocol 1: Quantitative NMR (qNMR) for Electron Density Mapping

Causality/Rationale: 13 C NMR provides a highly sensitive, non-destructive readout of local electron density. Carbons enriched by the hydroxyl's +M effect (C2, C4, C6) will exhibit upfield shifts (lower ppm), while carbons dominated by the -I effect (C1, C3) will shift downfield.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15 mg of highly pure (>99%) 3-Hydroxy-2-iodobenzamide in 0.6 mL of anhydrous DMSO- d6​ . Expert Insight: DMSO is chosen over CDCl 3​ to lock the exchangeable amide and hydroxyl protons, allowing for the observation of intramolecular hydrogen bonding via 1 H NMR.

  • Instrument Calibration: Tune and match the probe on a 500 MHz (or higher) NMR spectrometer. Calibrate the 90° pulse width to ensure quantitative integration.

  • Acquisition ( 13 C): Run a 13 C{1H} decoupled experiment with a relaxation delay (D1) of at least 5 seconds to ensure complete relaxation of quaternary carbons (C1, C2, C3).

  • Data Analysis: Map the chemical shifts against a control sample of unsubstituted 2-iodobenzamide. Calculate the Δδ (change in chemical shift) for C2 to quantify the +M donation from the -OH group.

Protocol 2: Cyclic Voltammetry (CV) for Oxidation Potential

Causality/Rationale: Cyclic voltammetry is selected because the resonance donation (+M) of the hydroxyl group directly lowers the oxidation potential of the aromatic ring. By measuring the half-wave potential ( E1/2​ ), we can quantitatively assess the electron richness of the ring.

Step-by-Step Methodology:

  • Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) in anhydrous acetonitrile. Degas with ultra-pure N 2​ for 15 minutes to remove dissolved oxygen.

  • Cell Setup: Assemble a three-electrode cell using a Glassy Carbon (GC) working electrode, a Platinum wire counter electrode, and an Ag/AgCl non-aqueous reference electrode.

  • Analyte Addition: Introduce 3-Hydroxy-2-iodobenzamide to achieve a 1.0 mM concentration.

  • Sweeping: Perform cyclic sweeps from 0.0 V to +1.5 V at varying scan rates (50, 100, 200 mV/s).

  • Data Extraction: Identify the anodic peak potential ( Epa​ ) corresponding to the oxidation of the phenol moiety. Compare this Epa​ against standard phenol and 2-iodophenol to isolate the specific electronic contribution of the meta-amide group.

Implications for Late-Stage Functionalization

Understanding these electronic effects is critical for drug development professionals planning late-stage modifications:

  • Cross-Coupling Bottlenecks: The +M effect of the -OH group makes the C2-Iodine bond electron-rich. In Suzuki-Miyaura or Sonogashira couplings, this electron richness decelerates the oxidative addition of Pd(0) into the C-I bond. To counteract this, highly electrophilic, electron-deficient phosphine ligands (e.g., fluorinated biaryl phosphines) should be employed to accelerate the catalytic cycle.

  • Regioselective Electrophilic Aromatic Substitution (EAS): If further functionalization (e.g., halogenation or nitration) is required, the -OH group is a powerful ortho/para director. Due to the steric block at C2 (Iodine), incoming electrophiles will be overwhelmingly directed to the C4 and C6 positions.

References

  • Table 1: Hammett constants for some common substituents. viu.ca.
  • Hammett equation. Wikipedia.
  • Correlations of Structure with Reactivity of Aromatic Compounds. Chemistry LibreTexts.
  • The application of the Hammett equation to ortho-substituted benzene reaction series. ResearchGate.
  • Palladium nanoparticles for the synthesis of phenanthridinones and benzo[c]chromenes via C–H activation reaction. RSC Publishing.
  • Iodine Gauche Effect Induced by an Intramolecular Hydrogen Bond. ACS Publications.

Sources

Protocols & Analytical Methods

Method

Application Note: Suzuki-Miyaura Cross-Coupling of 3-Hydroxy-2-iodobenzamide for Advanced Biaryl Synthesis

Introduction & Mechanistic Insights 3-Hydroxy-2-iodobenzamide is a highly versatile, bifunctional building block in modern organic synthesis. It is predominantly utilized for the construction of complex biaryl scaffolds,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Insights

3-Hydroxy-2-iodobenzamide is a highly versatile, bifunctional building block in modern organic synthesis. It is predominantly utilized for the construction of complex biaryl scaffolds, phenanthridinones, and polycyclic heterocycles that are frequently found in active pharmaceutical ingredients (APIs) such as PARP and kinase inhibitors (1)[1]. The strategic positioning of the ortho-iodo and meta-hydroxyl groups relative to the benzamide moiety presents unique synthetic opportunities, but it also introduces specific mechanistic challenges during palladium-catalyzed Suzuki-Miyaura cross-coupling.

Causality of Reactivity & Substrate Design: The iodine atom provides an exceptionally low activation energy barrier for the oxidative addition of palladium(0), making the substrate far more reactive than its bromo- or chloro- analogues (2)[2]. However, the presence of the unprotected phenolic hydroxyl group (pKₐ ~9.5) and the primary amide introduces competing coordination sites that can sequester the palladium catalyst or prematurely quench the catalytic cycle. Furthermore, the ortho-substitution creates significant steric hindrance around the C–I bond.

To overcome these barriers, the judicious selection of bulky, electron-rich phosphine ligands (e.g., XPhos or SPhos) is required. These ligands accelerate oxidative addition into the sterically hindered bond while their bulk prevents catalyst poisoning by the adjacent nucleophilic heteroatoms (3)[3].

G A Pd(0) Catalyst Active Species B Oxidative Addition (C-I Bond Cleavage) A->B 3-Hydroxy-2-iodobenzamide C Transmetalation (Arylboronic Acid + Base) B->C Pd(II) Intermediate D Reductive Elimination (C-C Bond Formation) C->D Diaryl-Pd(II) Complex D->A Biaryl Product

Mechanistic logic of the Suzuki-Miyaura catalytic cycle for 2-iodobenzamides.

Optimization of Reaction Conditions

Because the unprotected hydroxyl group acts as an acidic proton source, standard Suzuki coupling conditions (which typically use 1.5–2.0 equivalents of base) often result in incomplete conversion. The base is consumed by deprotonating the phenol, leaving insufficient equivalents to form the requisite reactive boronate complex for transmetalation.

The quantitative data summarized below demonstrates that increasing the base to 3.0 equivalents and utilizing a biphasic solvent system significantly enhances the yield by ensuring both substrate activation and efficient transmetalation.

EntryCatalyst System (5 mol%)Base (Equiv)Solvent SystemTemp (°C)Yield (%)Observation / Causality
1Pd(PPh₃)₄Na₂CO₃ (2.0)Toluene/H₂O9045%Incomplete conversion; base consumed by -OH.
2Pd(dppf)Cl₂K₂CO₃ (3.0)Dioxane/H₂O10072%Improved yield; steric hindrance limits rate.
3Pd₂(dba)₃ / SPhosK₃PO₄ (3.0)Toluene10088%High conversion; bulky ligand aids oxidative addition.
4 Pd(OAc)₂ / XPhos Cs₂CO₃ (3.0) THF/H₂O 80 94% Optimal; strong base and biphasic system enhance transmetalation.

Experimental Methodology: Self-Validating Protocol

This protocol describes the optimized cross-coupling of 3-hydroxy-2-iodobenzamide with a standard arylboronic acid, adapted from established cross-coupling methodologies for ortho-substituted haloarenes (4)[4]. The procedure is designed as a self-validating system: intermediate visual cues and analytical checkpoints ensure the reaction's integrity at every stage.

Workflow Step1 1. Reagent Preparation Substrate, Boronic Acid, Catalyst Step2 2. Inert Atmosphere Schlenk Line Degassing (Ar/N2) Step1->Step2 Step3 3. Reaction Execution Heating & TLC/LC-MS Monitoring Step2->Step3 Step4 4. Quenching & Extraction Aqueous Workup Step3->Step4 Step5 5. Purification Silica Gel Chromatography Step4->Step5

Step-by-step experimental workflow for the Suzuki cross-coupling protocol.

Step 1: Reagent Preparation & Degassing
  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-hydroxy-2-iodobenzamide (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.5 mmol, 1.5 equiv), Pd(OAc)₂ (0.05 mmol, 5 mol%), and XPhos (0.10 mmol, 10 mol%).

  • Add Cs₂CO₃ (3.0 mmol, 3.0 equiv).

    • Causality: The 3.0 equivalents ensure complete deprotonation of the phenol (1 equiv) while leaving ample base to activate the boronic acid (2 equiv) for the transmetalation step.

  • Seal the flask with a rubber septum. Evacuate and backfill with Argon (3 cycles).

    • Causality: Removing oxygen prevents the homocoupling of the boronic acid and the rapid oxidation of the electron-rich XPhos ligand.

Step 2: Solvent Addition & Reaction Execution
  • Inject a thoroughly degassed mixture of THF/H₂O (4:1 v/v, 10 mL) via syringe.

  • Heat the reaction mixture to 80 °C under vigorous stirring.

  • Validation Checkpoint 1: Within 15–30 minutes, the mixture should transition from a pale yellow suspension to a dark, homogeneous solution, indicating the successful reduction of Pd(II) to the active Pd(0) species.

  • Monitor the reaction progress via TLC (Eluent: 50% EtOAc in Hexanes) and LC-MS. Complete consumption of the starting material (m/z 263 for 3-hydroxy-2-iodobenzamide) should occur within 4–6 hours.

Step 3: Quenching & Aqueous Workup
  • Cool the reaction to room temperature. Quench the active catalyst and remaining base by slowly adding 10 mL of saturated aqueous NH₄Cl.

    • Causality: NH₄Cl gently neutralizes the highly basic mixture (buffering around pH 7-8) without fully protonating the newly formed biaryl amide, keeping the target molecule partitioned in the organic phase.

  • Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

  • Validation Checkpoint 2: Check the pH of the aqueous layer using indicator paper (it should be ~7-8). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 4: Purification
  • Purify the crude dark residue via flash column chromatography on silica gel using a gradient elution (20% to 60% EtOAc in Hexanes).

  • Evaporate the product-containing fractions to yield the purified biaryl compound. Verify purity via ¹H-NMR and HRMS.

References

  • Palladium-catalyzed regio- and stereoselective synthesis of aryl and 3-indolyl-substituted 4-methylene-3,4-dihydroisoquinolin-1(2H)-ones. Beilstein Journal of Organic Chemistry / NIH PMC. 1

  • Ag/Pd bimetallic sites embedded in g-C3N4 nanosheets synergistically catalyze Suzuki coupling and nitroaromatic reduction reactions. Nanoscale (RSC Publishing). 2

  • Upgrading Cross-Coupling Reactions for Biaryl Syntheses. Accounts of Chemical Research. 3

  • Application Notes & Protocols: Palladium-Catalyzed Synthesis Using 3-Amino-2-iodobenzamide. Benchchem. 4

Sources

Application

Application Notes and Protocols: Enhancing Mass Spectrometric Analysis of 3-Hydroxy-2-iodobenzamide Through Derivatization

Abstract This guide provides a comprehensive overview of chemical derivatization techniques tailored for the analysis of 3-Hydroxy-2-iodobenzamide by mass spectrometry (MS). Direct analysis of this molecule can be hamper...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive overview of chemical derivatization techniques tailored for the analysis of 3-Hydroxy-2-iodobenzamide by mass spectrometry (MS). Direct analysis of this molecule can be hampered by its polarity, which affects volatility for Gas Chromatography-Mass Spectrometry (GC-MS) and can limit ionization efficiency in Liquid Chromatography-Mass Spectrometry (LC-MS). Chemical derivatization modifies the analyte's functional groups—primarily the phenolic hydroxyl and to a lesser extent, the amide—to improve its physicochemical properties. This document details field-proven protocols for silylation, pentafluorobenzylation, and dansylation, explaining the underlying chemical principles and providing step-by-step methodologies. The aim is to equip researchers, scientists, and drug development professionals with the necessary tools to enhance sensitivity, improve chromatographic performance, and achieve robust, reliable quantification of 3-Hydroxy-2-iodobenzamide and related compounds.

The Rationale for Derivatization in the Analysis of 3-Hydroxy-2-iodobenzamide

3-Hydroxy-2-iodobenzamide possesses two key functional groups that influence its analytical behavior: a phenolic hydroxyl (-OH) group and a primary amide (-CONH₂) group. These polar moieties, capable of hydrogen bonding, render the molecule non-volatile and can lead to poor peak shape in gas chromatography and variable ionization in electrospray ionization mass spectrometry (ESI-MS).

Chemical derivatization is a strategic preparatory step that replaces the active hydrogens on these functional groups with non-polar moieties.[1][2] The primary objectives of this structural modification are:

  • Increased Volatility and Thermal Stability: Essential for GC-MS analysis, derivatization reduces the boiling point of the analyte, allowing it to traverse the GC column without thermal degradation.[3]

  • Improved Chromatographic Behavior: By masking polar sites, derivatization minimizes interactions with active sites in the GC column, resulting in sharper, more symmetrical peaks and improved separation.[4]

  • Enhanced Mass Spectrometric Detection: Derivatization can introduce functionalities that either improve ionization efficiency or direct fragmentation in a predictable manner.[1][4] For certain techniques, it can introduce electrophoric groups for ultra-sensitive detection or permanently charged moieties for enhanced ESI response.[5]

The reactivity of functional groups towards derivatization generally follows the order: alcohol > phenol > carboxylic acid > amine > amide.[6] Therefore, the phenolic hydroxyl group of 3-Hydroxy-2-iodobenzamide is the primary target for most derivatization reactions.

Workflow for Derivatization and Analysis

The general process involves sample extraction, derivatization, and subsequent MS analysis. Each step must be optimized to ensure complete reaction and accurate quantification.

Derivatization Workflow cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis Analysis Sample Sample Matrix (e.g., Plasma, Tissue) Extract Analyte Extraction & Solvent Evaporation Sample->Extract Reagent Add Derivatization Reagent & Catalyst Extract->Reagent Reaction Incubate (Heat as Required) Reagent->Reaction Workup Sample Workup (Quenching/Extraction) Reaction->Workup MS GC-MS or LC-MS Analysis Workup->MS

Caption: Silylation of the hydroxyl group using BSTFA.

  • Advantages:

    • Produces volatile and thermally stable derivatives suitable for GC. [3] * Reactions are generally fast and quantitative. [7] * BSTFA and its byproducts are highly volatile, minimizing chromatographic interference. [6]* Considerations:

    • TMS derivatives are susceptible to hydrolysis and require anhydrous conditions. [6] * Over-derivatization of the amide group is possible under harsh conditions but is generally less favorable.

Pentafluorobenzylation for High-Sensitivity GC-MS (NCI)

For trace-level quantification, derivatization with pentafluorobenzyl bromide (PFBBr) is the method of choice. This technique introduces a polyfluorinated moiety into the molecule, making it highly responsive to electron capture detection (ECD) or negative chemical ionization (NCI) mass spectrometry. [8][9]

  • Mechanism: The reaction is a nucleophilic substitution where the phenoxide ion (formed under basic conditions) attacks the PFBBr, displacing the bromide and forming a stable PFB ether. [8]

Caption: Pentafluorobenzylation of the hydroxyl group.

  • Advantages:

    • Enables femtogram-level sensitivity with GC-ECD or GC-NCI-MS. [8] * PFB derivatives exhibit excellent chromatographic properties.

  • Considerations:

    • Requires careful optimization of reaction conditions (base, solvent, temperature).

    • PFBBr is a lachrymator and should be handled in a fume hood.

Dansylation for Enhanced LC-ESI-MS

For LC-MS based methods, derivatization with dansyl chloride can dramatically improve sensitivity in positive-ion electrospray ionization (ESI). [10]

  • Mechanism: Dansyl chloride reacts with phenols (and primary/secondary amines) under basic conditions to form stable sulfonamide or sulfonate ester linkages. [11][12]The key feature of the dansyl group is its dimethylamino moiety, which is readily protonated, making the derivative easy to ionize in positive-ion ESI-MS. [13]

Caption: Dansylation of the phenolic hydroxyl group.

  • Advantages:

    • Significantly increases ionization efficiency for ESI-MS, often by orders of magnitude. [13] * The derivative is also fluorescent, allowing for detection by HPLC with a fluorescence detector (HPLC-FLD). [11] * The resulting derivatives are stable and suitable for reversed-phase chromatography. [11]* Considerations:

    • Dansyl chloride can also react with water, so controlling the reaction environment is important. [11] * Excess reagent must be managed to prevent ion suppression.

Decision-Making Workflow

Decision Workflow Start Start: Analyze 3-Hydroxy-2-iodobenzamide Platform Analytical Platform? Start->Platform GC GC-MS Platform->GC GC-based LC LC-MS Platform->LC LC-based Sensitivity_GC Need Ultra-High Sensitivity? GC->Sensitivity_GC Sensitivity_LC Need Enhanced Ionization? LC->Sensitivity_LC Silylation Strategy: Silylation (BSTFA) Sensitivity_GC->Silylation No PFB Strategy: Pentafluorobenzylation (PFBBr) Sensitivity_GC->PFB Yes Dansylation Strategy: Dansylation Sensitivity_LC->Dansylation Yes Direct Direct Analysis (If Sufficiently Sensitive) Sensitivity_LC->Direct No

Caption: Logic for selecting the appropriate derivatization method.

Quantitative Data & Method Comparison

The following tables summarize the expected mass changes and provide a qualitative comparison of the primary derivatization methods.

Table 1: Expected Mass Changes for 3-Hydroxy-2-iodobenzamide (MW: 263.04 g/mol )

Derivatization MethodReagentFunctional Group TargetedDerivativeMass Change (Da)Expected M+ or [M+H]+ (m/z)
Silylation BSTFAPhenolic -OHMono-TMS+72.09335.13
Pentafluorobenzylation PFBBrPhenolic -OHMono-PFB+180.05443.09
Dansylation Dansyl ChloridePhenolic -OHMono-Dansyl+233.05497.10

Table 2: Comparison of Derivatization Strategies

FeatureSilylation (GC-MS)Pentafluorobenzylation (GC-NCI-MS)Dansylation (LC-ESI-MS)
Primary Application Routine GC-MS quantificationUltra-trace analysisHigh-sensitivity LC-MS
Volatility Increase ExcellentExcellentModerate (not for GC)
Sensitivity GoodExceptionalExcellent
Reaction Speed Fast (minutes to 1 hr) [7]Moderate (1-2 hrs)Moderate (1 hr) [13]
Reagent Stability Moisture sensitiveGoodModerate (hydrolyzes) [11]
Protocol Complexity Low to moderateModerateModerate
Key Advantage Robust, widely applicableHighest sensitivity for GCGreatly enhances ESI signal

Detailed Experimental Protocols

Safety Precaution: All derivatization procedures should be performed in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for each reagent before use.

Protocol 1: Silylation using BSTFA + 1% TMCS for GC-MS

This protocol is adapted for robust derivatization of the phenolic hydroxyl group. [14]

  • Materials and Reagents:

    • Dried sample extract of 3-Hydroxy-2-iodobenzamide

    • N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

    • Pyridine or Acetonitrile (anhydrous, GC grade)

    • 2 mL reaction vials with PTFE-lined caps

    • Heating block or water bath

    • Vortex mixer

    • Nitrogen gas line for evaporation

  • Step-by-Step Procedure:

    • Sample Preparation: Ensure the sample extract is completely dry. Place the extract in a 2 mL reaction vial. If starting from a solution, evaporate the solvent to dryness under a gentle stream of nitrogen. The presence of water will inhibit the reaction. 2. Reagent Addition: To the dried extract, add 50 µL of anhydrous pyridine (or acetonitrile) to dissolve the analyte.

    • Add 100 µL of BSTFA + 1% TMCS to the vial.

    • Reaction: Securely cap the vial and vortex for 30 seconds to ensure thorough mixing.

    • Heat the vial at 70°C for 60 minutes in a heating block. [14]For some analytes, derivatization is complete sooner, but this ensures a robust reaction.

    • Cooling & Analysis: Allow the vial to cool to room temperature. The sample is now ready for direct injection into the GC-MS system. No work-up is typically required.

Protocol 2: Pentafluorobenzylation (PFBBr) for GC-NCI-MS

This protocol is designed for high-sensitivity analysis. [9]

  • Materials and Reagents:

    • Dried sample extract

    • Pentafluorobenzyl bromide (PFBBr) solution (e.g., 10% in acetone)

    • Potassium carbonate (K₂CO₃), anhydrous powder

    • Acetone (anhydrous, GC grade)

    • Hexane (GC grade)

    • Deionized water

    • 2 mL reaction vials, centrifuge, vortex mixer, heating block

  • Step-by-Step Procedure:

    • Sample Preparation: Ensure the sample extract in the reaction vial is completely dry.

    • Reagent Addition: Add 100 µL of acetone to dissolve the residue. Add approximately 10-20 mg of anhydrous K₂CO₃ powder to the vial.

    • Add 20 µL of the PFBBr solution.

    • Reaction: Cap the vial tightly and vortex briefly. Heat at 60°C for 1 hour.

    • Work-up & Extraction: After cooling to room temperature, add 500 µL of hexane and 500 µL of deionized water to the vial.

    • Vortex vigorously for 1 minute to partition the PFB-derivative into the hexane layer.

    • Centrifuge for 5 minutes at ~2000 x g to separate the layers.

    • Sample Collection: Carefully transfer the upper hexane layer to a clean autosampler vial for GC-MS analysis. Avoid transferring any of the aqueous layer or solid K₂CO₃.

Protocol 3: Dansylation for LC-ESI-MS/MS

This protocol enhances ionization efficiency for LC-MS analysis. [12][13]

  • Materials and Reagents:

    • Dried sample extract

    • Dansyl chloride solution (e.g., 1 mg/mL in anhydrous acetonitrile)

    • Sodium bicarbonate buffer (100 mM, pH 9.5)

    • Formic acid (for quenching)

    • Acetonitrile (LC-MS grade)

    • Deionized water (LC-MS grade)

    • 2 mL reaction vials, heating block, vortex mixer

  • Step-by-Step Procedure:

    • Sample Preparation: To the dried sample extract, add 50 µL of sodium bicarbonate buffer (100 mM, pH 9.5) to create the basic reaction environment.

    • Reagent Addition: Add 50 µL of the dansyl chloride solution (1 mg/mL in acetonitrile).

    • Reaction: Cap the vial, vortex for 30 seconds, and incubate at 60°C for 30-60 minutes in a heating block. Protect the reaction from light, as dansyl derivatives can be light-sensitive.

    • Quenching: After incubation, cool the mixture to room temperature. Add 10 µL of 2% formic acid to quench the reaction by consuming excess dansyl chloride.

    • Final Preparation: Add solvent (e.g., 90 µL of the initial mobile phase) to bring the total volume to 200 µL. Vortex to mix.

    • Analysis: Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

Conclusion

The successful analysis of 3-Hydroxy-2-iodobenzamide by mass spectrometry is significantly enhanced through the strategic application of chemical derivatization. For routine GC-MS analysis, silylation with BSTFA offers a robust and straightforward approach to increase volatility and improve chromatography. When ultra-high sensitivity is paramount, pentafluorobenzylation followed by GC-NCI-MS provides an unparalleled solution for trace-level detection. For LC-MS platforms, dansylation is a powerful technique that dramatically boosts ionization efficiency in ESI, enabling sensitive and reliable quantification. By selecting the appropriate derivatization protocol based on the analytical objective and available instrumentation, researchers can overcome the inherent challenges of this polar molecule and achieve high-quality, reproducible data.

References

  • Kim, K. R., et al. (2001). Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination. PubMed. Available at: [Link]

  • Halket, J. M., & Zaikin, V. G. (2004). Derivatization in mass spectrometry-3. Alkylation (arylation). PubMed. Available at: [Link]

  • Birkemeyer, C., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. PMC. Available at: [Link]

  • Birkemeyer, C., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI. Available at: [Link]

  • Sparkman, O. D. Derivatization of Carboxylic Acids with Diazomethane and Trimethylsilyldiazomethane. A "Little" Mass Spec and Sailing. Available at: [Link]

  • Tang, Z., & Guengerich, F. P. (2010). Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts. PMC. Available at: [Link]

  • Lomeli, S. B., et al. (2011). Modifying the Charge State Distribution of Proteins in Electrospray Ionization Mass Spectrometry by Chemical Derivatization. PMC. Available at: [Link]

  • Tsikas, D. (2017). Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates. PubMed. Available at: [Link]

  • Lee, J. B., et al. (2002). Application of a pentafluorobenzyl bromide derivatization method in gas chromatography/mass spectrometry of trace levels of halogenated phenols in air, water and sediment samples. PubMed. Available at: [Link]

  • Halket, J. M., & Zaikin, V. G. (2004). Derivatization in Mass Spectrometry– 3. Alkylation (Arylation). ResearchGate. Available at: [Link]

  • Sole, M., et al. (2003). Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens. PubMed. Available at: [Link]

  • Botoran, O. R., & Seli, A. (2018). Derivatization Methods in GC and GC/MS. IntechOpen. Available at: [Link]

  • Jones, K. (2025). Enhancing Electrospray Ionization Mass Spectrometry with Nanobubbles. Chromatography Online. Available at: [Link]

  • Villas-Bôas, S. G., et al. (2007). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolites. Available at: [Link]

  • Tang, Z., & Guengerich, F. P. (2010). Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts. PubMed. Available at: [Link]

  • Google Patents. (2005). Method for increasing ionization efficiency in mass spectroscopy. Google Patents.
  • Goldberg, D. M., et al. (1995). A Multiresidue Derivatization Gas Chromatographic Assay for Fifteen Phenolic Constituents with Mass Selective Detection. ACS Publications. Available at: [Link]

  • Lv, Y., et al. (2014). Analysis of Polyphenols in Apple Pomace using Gas Chromatography-Mass Spectrometry with Derivatization. Taylor & Francis Online. Available at: [Link]

  • Sole, M., et al. (2003). Dual Derivatization and GC–MS Analysis of Phenolic Compounds Suspected of Being Xenoestrogens. ResearchGate. Available at: [Link]

  • Ishikawa, T., et al. (2017). Automated Derivatization and GC/MS Analysis. Bio-protocol. Available at: [Link]

  • Yin, J., et al. (2021). Chemical tagging mass spectrometry: an approach for single-cell omics. PMC. Available at: [Link]

  • Hashimoto, S., & Otsuki, A. (1992). Determination of Inorganic Anions by Pentafluorobenzyl Derivatization and Gas Chromatography-Mass Spectrometry. J-STAGE. Available at: [Link]

  • Ghorbaniaghdam, A., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. PMC. Available at: [Link]

  • Wang, Y., et al. (2023). A complementary method with PFBBr-derivatization based on a GC-EI-MS platform for the simultaneous quantitation of short-, medium- and long-chain fatty acids in murine plasma and feces samples. RSC Publishing. Available at: [Link]

  • Wang, Y., et al. (2023). Recent developments in ionization techniques for single-cell mass spectrometry. Frontiers. Available at: [Link]

  • Lisec, J., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. MDPI. Available at: [Link]

  • Lomeli, S. B., et al. (2011). Modifying the charge state distribution of proteins in electrospray ionization mass spectrometry by chemical derivatization. ACS Publications. Available at: [Link]

  • Zaikin, V. G., & Halket, J. M. (2021). Options of the Main Derivatization Approaches for Analytical ESI and MALDI Mass Spectrometry. Taylor & Francis Online. Available at: [Link]

  • Santa, T. (2011). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • Juraschek, R., et al. (1999). On the Ionization and Ion Transmission Efficiencies of Different ESI-MS Interfaces. PMC. Available at: [Link]

  • Srivastava, V. (2025). Ionization Methods in Mass Spec: Making Molecules Fly. Bitesize Bio. Available at: [Link]

  • Chromatography Forum. (2010). derivatization method for carboxylic acid ?. Chromatography Forum. Available at: [Link]

  • Ziak, M., et al. (2013). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. MDPI. Available at: [Link]

  • Tuchman, M., et al. (1994). Development of Conditions for the Derivatization of Phenyl Carboxylic Acids Isolated from Blood Using Gas Chromatography/Mass Spectrometry. ResearchGate. Available at: [Link]

  • Unknown. Acids: Derivatization for GC Analysis. Unknown Source. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

How to improve reaction yield in 3-Hydroxy-2-iodobenzamide synthesis

Welcome to the technical support center for the synthesis of 3-Hydroxy-2-iodobenzamide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 3-Hydroxy-2-iodobenzamide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important synthetic intermediate. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to help you optimize your reaction conditions and improve your overall yield and purity.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues you may encounter during the synthesis. Our approach is to diagnose the problem, understand the underlying chemical principles, and provide actionable solutions.

Q1: My overall yield of 3-Hydroxy-2-iodobenzamide is consistently low. What are the primary factors to investigate?

Low yield is a common issue that can stem from several factors, including the choice of synthetic route, incomplete reactions, competing side reactions, and suboptimal workup or purification procedures. The two most common synthetic strategies are direct electrophilic iodination of 3-hydroxybenzamide and the Sandmeyer reaction starting from an aniline precursor. Each has distinct challenges.

To diagnose the issue, we recommend a systematic approach:

  • Route Selection: First, evaluate if your chosen synthetic route is optimal for your goals. The Sandmeyer reaction generally offers superior regiochemical control, which can lead to a cleaner reaction profile and higher isolated yield of the desired isomer, even if it involves more steps.[1][2]

  • Reaction Monitoring: Use techniques like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction's progress. This will help you determine if the issue is an incomplete reaction or the formation of multiple products.

  • Byproduct Analysis: If possible, isolate and characterize major byproducts. Understanding their structure will provide direct insight into the side reactions that are consuming your starting material. Common byproducts in direct iodination include other regioisomers and poly-iodinated species.[3]

The following table provides a high-level comparison of the two primary synthetic routes:

FeatureRoute 1: Direct Electrophilic Iodination Route 2: Sandmeyer Reaction
Starting Material 3-Hydroxybenzamide2-Amino-3-hydroxybenzamide (or its acid precursor)
Key Reagents Electrophilic iodine source (e.g., I₂, NIS, HIO₃)[4][5][6]NaNO₂, HCl, KI (or CuI)[2][7]
Pros Fewer synthetic steps; potentially more atom-economical.Excellent regiochemical control; avoids isomeric mixtures.[1]
Cons Prone to poor regioselectivity, leading to a mixture of isomers (2-iodo, 4-iodo, 6-iodo) and poly-iodination.[3]More synthetic steps; requires careful control of temperature for the unstable diazonium intermediate.[7]
Primary Yield Challenge Difficult purification from isomeric byproducts.Decomposition of the diazonium salt intermediate.
Q2: During the direct iodination of 3-hydroxybenzamide, I'm getting a mixture of products. How can I improve the regioselectivity for the 2-position?

This is the central challenge of the direct iodination route. The regiochemical outcome is dictated by the directing effects of the two substituents on the aromatic ring: the hydroxyl (-OH) group and the amide (-CONH₂) group.

The Underlying Chemistry:

  • Hydroxyl (-OH) Group: This is a strongly activating, ortho, para-directing group.[8][9] It donates electron density into the ring through resonance, making the positions ortho (2 and 4) and para (6) to it highly nucleophilic and thus susceptible to electrophilic attack.

  • Amide (-CONH₂) Group: This is a moderately deactivating, meta-directing group.[10][11] It withdraws electron density from the ring, making it less reactive.

The powerful activating effect of the -OH group dominates, leading to substitution primarily at the 2, 4, and 6 positions.[8] Obtaining exclusive iodination at the 2-position is difficult because the 4 and 6 positions are also electronically activated.

G SM 3-Hydroxybenzamide Iodination + I+ SM->Iodination P1 2-iodo (Desired) P4 2,6-diiodo (Byproduct) P1->P4 Over-iodination P2 4-iodo (Byproduct) P3 6-iodo (Byproduct) P3->P4 Over-iodination P5 2,4,6-triiodo (Byproduct) P4->P5 Over-iodination Iodination->P1 Difficult to control Iodination->P2 Favored Iodination->P3 Favored

Caption: Direct iodination pathway showing formation of multiple byproducts.

Troubleshooting and Solutions:

Probable CauseRecommended SolutionRationale
High Reactivity at Multiple Sites Use a milder, bulkier iodinating reagent such as N-Iodosuccinimide (NIS) instead of harsher reagents like I₂/HIO₃.Bulky reagents can be sterically hindered from attacking the 4-position, which is flanked by two groups, potentially increasing the relative yield of the 2- and 6-isomers.
Over-iodination Carefully control the stoichiometry. Use no more than 1.0-1.1 equivalents of the iodinating agent. Add the reagent slowly and monitor by TLC/HPLC.Adding excess iodinating agent will inevitably lead to di- and tri-iodinated products, as the newly formed mono-iodo product is still an activated ring.[5]
High Reaction Temperature Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).Electrophilic aromatic substitutions are often more selective at lower temperatures, as this can help differentiate between the small activation energy differences for attack at various positions.
Solvent Effects Screen different solvents. Aprotic solvents like acetonitrile or THF may offer different selectivity profiles compared to protic solvents.The solvent can influence the reactivity of the iodinating species and the substrate, thereby altering the isomeric ratio of the products.[12]

Senior Scientist Insight: Despite these optimizations, achieving high selectivity via direct iodination remains a significant challenge. If a high-purity product is required without extensive chromatographic separation, the Sandmeyer reaction is the more robust and reliable synthetic route.

Q3: My Sandmeyer reaction is failing or giving a poor yield. What are the critical parameters to control?

The Sandmeyer reaction is a powerful method for regioselective synthesis but requires careful control of specific steps.[1][13] The main points of failure are the formation of the diazonium salt and its subsequent displacement.

G cluster_0 Step 1: Diazotization cluster_1 Step 2: Iodide Displacement Start 2-Amino-3-hydroxybenzamide Diazonium Aryl Diazonium Salt (Unstable Intermediate) Start->Diazonium Reagents1 NaNO₂ + HCl (aq) Reagents1->Diazonium Temp1 Critical: 0-5 °C Diazonium->Temp1 Product 3-Hydroxy-2-iodobenzamide Diazonium->Product Reagents2 KI (aq) Reagents2->Product N2 N₂ gas evolution Product->N2 drives reaction

Caption: Workflow for the Sandmeyer reaction highlighting critical steps.

Optimization Parameters:

ParameterRecommendationRationale
Diazotization Temperature Maintain a strict temperature range of 0-5 °C during the addition of sodium nitrite (NaNO₂).Aryl diazonium salts are notoriously unstable at higher temperatures.[7] Above 5-10 °C, they rapidly decompose, primarily to the corresponding phenol, which is a common byproduct.
Acid Concentration Use a sufficient excess of acid (e.g., 2.5-3 equivalents of HCl).The acid serves two purposes: it reacts with NaNO₂ to generate the active nitrosating agent (nitrous acid), and it keeps the reaction medium acidic to prevent the diazonium salt from coupling with unreacted amine.
Purity of Starting Amine Ensure the starting 2-amino-3-hydroxybenzamide is of high purity.Impurities can interfere with the diazotization process or lead to unwanted side reactions, consuming reagents and complicating purification.
Iodide Addition Add the potassium iodide (KI) solution to the cold diazonium salt solution. Allow the reaction to warm slowly to room temperature or slightly above to ensure complete displacement.The displacement of the diazonium group by iodide is generally efficient and often does not require a copper catalyst, which is needed for other halides.[2] Gentle warming helps drive the evolution of N₂ gas, pushing the reaction to completion.

Frequently Asked Questions (FAQs)

Q1: Are there alternative, milder iodinating reagents I can try for the direct iodination route? Yes, several modern iodinating reagents offer milder conditions. For activated aromatic compounds, a combination of 1,3-diiodo-5,5-dimethylhydantoin (DIH) with an organocatalyst like thiourea has been shown to be effective and highly regioselective in some cases.[12] Another common and relatively mild reagent is N-Iodosuccinimide (NIS) , often used with a catalytic amount of a protic or Lewis acid.[5] These reagents are often easier to handle than molecular iodine and can provide cleaner reaction profiles.

Q2: What are the primary safety precautions for this synthesis?

  • Iodine and Iodinating Agents: Iodine and its compounds can cause skin and respiratory irritation. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Aryl Diazonium Salts (Sandmeyer Route): Diazonium salts can be explosive when isolated in a dry, solid state. Never attempt to isolate the diazonium salt intermediate. Always keep it in a cold, aqueous solution and use it immediately in the next step.

  • Strong Acids: The use of strong acids like HCl and H₂SO₄ requires caution. Always add acid to water, not the other way around, and handle with appropriate PPE.

Detailed Experimental Protocols

The following protocols are provided as representative examples and should be adapted and optimized for your specific laboratory conditions and scale.

Protocol 1: Direct Iodination using N-Iodosuccinimide (NIS)
  • Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-hydroxybenzamide (1.0 eq) in a suitable solvent such as acetonitrile or DMF.

  • Cooling: Cool the solution to 0 °C in an ice-water bath.

  • Reagent Addition: Slowly add N-Iodosuccinimide (1.05 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

  • Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction progress by TLC or HPLC.

  • Workup: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted iodine species.

  • Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product will likely be a mixture of isomers and must be purified by column chromatography or recrystallization to isolate the desired 3-Hydroxy-2-iodobenzamide.

Protocol 2: Sandmeyer Reaction

This protocol assumes the availability of 2-amino-3-hydroxybenzamide.

  • Acidic Solution: In a flask, suspend 2-amino-3-hydroxybenzamide (1.0 eq) in a mixture of water and concentrated hydrochloric acid (3.0 eq). Stir and cool the slurry to 0 °C in an ice-salt bath.

  • Diazotization: Dissolve sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold water. Add this solution dropwise to the amine slurry, keeping the internal temperature strictly between 0 and 5 °C. A slight excess of nitrous acid should be confirmed with starch-iodide paper.

  • Iodide Displacement: In a separate flask, dissolve potassium iodide (KI, 1.5 eq) in water. Slowly add the freshly prepared, cold diazonium salt solution to the KI solution with vigorous stirring.

  • Reaction Completion: After the addition is complete, allow the mixture to slowly warm to room temperature and then heat gently to 40-50 °C for 30-60 minutes to ensure complete decomposition of the diazonium salt (cessation of N₂ gas evolution).

  • Workup and Isolation: Cool the reaction mixture and quench with a saturated solution of sodium thiosulfate to remove any I₂ formed. Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[14]

References

  • Wikipedia. (n.d.). Electrophilic aromatic directing groups.
  • Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions.
  • Chemistry Steps. (2026, March 8). Directing Groups in Electrophilic Aromatic Substitution | Ortho, Meta, and Para Directors.
  • University of Calgary. (n.d.). Directing Groups in SE Ar.
  • Aakash Institute. (n.d.). Directive Influence of Groups on Electrophilic Aromatic Substitution.
  • Lulinski, S., & Skulski, L. (2005). An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. Molecules, 10(1), 394-405.
  • Jakab, G., Hosseini, A., Hausmann, H., & Schreiner, P. R. (2013). Mild and Selective Organocatalytic Iodination of Activated Aromatic Compounds. Synthesis, 45(12), 1635-1640.
  • ResearchGate. (n.d.). Optimization of di-iodination conditions.
  • Rassias, G., & Thery, V. (2022). Aromatic Iodides: Synthesis and Conversion to Heterocycles. Molecules, 27(22), 8003.
  • Hodgson, H. H., & Smith, E. W. (1931). The Iodination of 3-Hydroxybenzaldehyde. Journal of the Chemical Society, 17.
  • Wikipedia. (n.d.). Sandmeyer reaction.
  • BenchChem. (2025). An In-depth Guide to 3-Amino-2-iodobenzamide: Synthesis, Properties, and Applications.
  • WallaceWay Organic Chemistry. (n.d.). 21.03 Sandmeyer Reaction.
  • Journal of the Chemical Society (Resumed). (1931). The iodination of 3-hydroxy- and of nitrated 3-hydroxybenzaldehydes, and the nitration of certain iodo-3-hydroxybenzaldehydes.
  • Organic Chemistry Portal. (n.d.). Sandmeyer Reaction.
  • BYJU'S. (2019, August 7). Sandmeyer Reaction Mechanism.
  • ResearchGate. (n.d.). Scheme 1. Reported de-iodination of 2,4,6-triiodo-3-hydroxybenzaldehyde.
  • ChemicalBook. (n.d.). 3-HYDROXY-4-IODOBENZALDEHYDE synthesis.
  • ResearchGate. (n.d.). Iodination of hydroxy aromatics by iodine and iodic acid.
  • European Patent Office. (n.d.). Process for the preparation of hydroxyamides - EP 0473380 B1.

Sources

Optimization

Technical Support Center: Purification and Recrystallization of 3-Hydroxy-2-iodobenzamide

Introduction Welcome to the technical support center for 3-Hydroxy-2-iodobenzamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important synthetic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support center for 3-Hydroxy-2-iodobenzamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important synthetic intermediate. As a Senior Application Scientist, I have compiled this resource to provide in-depth, field-proven insights into the best practices for its purification and recrystallization. The following sections offer a comprehensive question-and-answer-based troubleshooting guide and frequently asked questions (FAQs) to address common challenges encountered during the handling and purification of this compound.

The structural characteristics of 3-Hydroxy-2-iodobenzamide, possessing a phenolic hydroxyl group, an amide, and an iodine atom on the aromatic ring, present unique purification challenges. The methodologies outlined herein are designed to ensure high purity and yield, which are critical for downstream applications in pharmaceutical synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 3-Hydroxy-2-iodobenzamide, providing potential causes and actionable solutions.

Question 1: My crude 3-Hydroxy-2-iodobenzamide has a persistent off-white or yellowish color. How can I decolorize it?

Answer:

Colored impurities in the synthesis of phenolic compounds are common and can arise from several sources.

  • Potential Cause 1: Oxidation of the Phenolic Hydroxyl Group. Phenols are susceptible to oxidation, which can form colored quinone-type byproducts, especially when exposed to air and light for extended periods.

  • Potential Cause 2: Residual Iodine. If the iodination reaction did not go to completion or if excess iodine was used, residual iodine can impart a brownish or yellowish tint to the crude product.

  • Potential Cause 3: Formation of Chromophoric Byproducts. Side reactions during the synthesis can lead to the formation of colored impurities.

Troubleshooting Steps:

  • Activated Charcoal Treatment: During the hot dissolution step of recrystallization, add a small amount of activated charcoal (typically 1-2% w/w of your crude product) to the solution. The activated charcoal will adsorb many colored impurities. Caution: Use charcoal sparingly as it can also adsorb your desired product, leading to a decrease in yield. After a brief boiling period (5-10 minutes), perform a hot filtration to remove the charcoal.

  • Sodium Thiosulfate Wash: If residual iodine is suspected, wash the crude product with a dilute aqueous solution of sodium thiosulfate (Na₂S₂O₃) during the workup. This will reduce the iodine to colorless iodide ions.[1]

  • Column Chromatography: If recrystallization and charcoal treatment are ineffective, column chromatography using silica gel is a more rigorous method for separating colored impurities. A gradient elution with a mixture of a non-polar solvent (like hexanes or toluene) and a more polar solvent (like ethyl acetate) is often effective.

Question 2: I am having difficulty inducing crystallization of 3-Hydroxy-2-iodobenzamide from the recrystallization solvent.

Answer:

Failure to crystallize is a common issue in recrystallization and can be attributed to several factors.

  • Potential Cause 1: Inappropriate Solvent Choice. The ideal recrystallization solvent should dissolve the compound well at its boiling point but poorly at low temperatures.[2][3][4]

  • Potential Cause 2: Solution is Not Saturated. Too much solvent may have been added, preventing the concentration of the solute from reaching the point of supersaturation upon cooling.[4]

  • Potential Cause 3: Presence of Impurities. Certain impurities can inhibit crystal lattice formation.

  • Potential Cause 4: "Oiling Out". The compound may be melting in the hot solvent instead of dissolving, or separating as a liquid phase upon cooling. This is more common when the melting point of the solute is close to or below the boiling point of the solvent.[5]

Troubleshooting Steps:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

    • Seeding: Add a single, pure crystal of 3-Hydroxy-2-iodobenzamide to the cooled solution. This seed crystal will act as a template for further crystallization.

    • Concentration: If too much solvent was added, carefully evaporate some of the solvent to increase the concentration of the solute and then allow it to cool again.

  • Re-evaluate the Solvent System:

    • If the compound is too soluble, try a less polar solvent.

    • If the compound is not soluble enough even when hot, try a more polar solvent or a mixed solvent system. A good starting point for a mixed solvent system is to dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at the boiling point until the solution becomes slightly turbid. Then add a few drops of the "good" solvent to redissolve the precipitate and allow it to cool slowly. Common mixed solvent systems for benzamides include ethanol/water, and ethyl acetate/hexanes.[2]

Question 3: The melting point of my recrystallized 3-Hydroxy-2-iodobenzamide is broad and lower than the expected value.

Answer:

A broad and depressed melting point is a classic indication of an impure compound.

  • Potential Cause 1: Incomplete Removal of Impurities. The chosen recrystallization solvent may not have been effective at separating the impurities from the final product.

  • Potential Cause 2: Solvent Inclusion. If crystallization occurs too rapidly, solvent molecules can become trapped within the crystal lattice.

Troubleshooting Steps:

  • Second Recrystallization: Perform a second recrystallization using the same or a different solvent system. Ensure that the cooling process is slow and undisturbed to allow for the formation of well-ordered crystals.

  • Drying: Ensure the crystals are thoroughly dried under vacuum to remove any residual solvent.

  • Purity Analysis: Utilize analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) to assess the purity of the product and identify the presence of any remaining impurities.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for selecting a recrystallization solvent for 3-Hydroxy-2-iodobenzamide?

A1: Based on the structure of 3-Hydroxy-2-iodobenzamide, which has both polar (hydroxyl and amide) and non-polar (iodinated benzene ring) characteristics, a solvent of intermediate polarity is a good starting point. Ethanol, isopropanol, or acetone are often good choices for initial screening. Mixed solvent systems, such as ethanol/water or ethyl acetate/hexanes, can also be very effective.[2] A systematic approach to solvent selection is recommended, starting with small-scale solubility tests in a variety of solvents.

Q2: What are the most likely impurities in a synthesis of 3-Hydroxy-2-iodobenzamide starting from 3-hydroxybenzamide?

A2: When synthesizing 3-Hydroxy-2-iodobenzamide by direct iodination of 3-hydroxybenzamide, the following impurities are most likely:

  • Unreacted 3-hydroxybenzamide: Incomplete reaction will result in the presence of the starting material.

  • Di-iodinated products: Over-iodination can lead to the formation of 3-hydroxy-2,4-diiodobenzamide or 3-hydroxy-2,6-diiodobenzamide. The hydroxyl and amide groups are ortho-, para-directing, making these positions susceptible to further substitution.[1]

  • Isomeric mono-iodinated products: While the 2-position is activated, some iodination may occur at the 4- and 6-positions, leading to the formation of 3-hydroxy-4-iodobenzamide and 3-hydroxy-6-iodobenzamide.

Q3: How can I monitor the purity of 3-Hydroxy-2-iodobenzamide during the purification process?

A3: High-Performance Liquid Chromatography (HPLC) is the most robust and quantitative method for assessing the purity of pharmaceutical intermediates like 3-Hydroxy-2-iodobenzamide. A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water (with a small amount of an acid modifier like formic or acetic acid) and UV detection is a standard and effective setup. Thin-Layer Chromatography (TLC) is a faster, qualitative method that is excellent for monitoring the progress of a reaction and for quickly assessing the number of components in a mixture.

Experimental Protocol: Recrystallization of 3-Hydroxy-2-iodobenzamide

This protocol provides a detailed, step-by-step methodology for the recrystallization of 3-Hydroxy-2-iodobenzamide. The choice of solvent should be determined by preliminary solubility tests. For this example, we will use a mixed solvent system of ethanol and water.

Materials and Equipment:

  • Crude 3-Hydroxy-2-iodobenzamide

  • Ethanol (95% or absolute)

  • Deionized water

  • Erlenmeyer flasks

  • Hot plate with magnetic stirring

  • Buchner funnel and filter flask

  • Filter paper

  • Glass rod

  • Ice bath

Procedure:

  • Dissolution: Place the crude 3-Hydroxy-2-iodobenzamide in an Erlenmeyer flask with a magnetic stir bar. Add the minimum amount of hot ethanol required to dissolve the solid completely. Stir and heat the mixture gently on a hot plate.

  • Hot Filtration (if necessary): If there are any insoluble impurities or if activated charcoal was used for decolorization, perform a hot gravity filtration. This involves filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

  • Addition of Anti-solvent: While the ethanol solution is still hot, add hot deionized water dropwise with continuous stirring until the solution becomes slightly and persistently cloudy.

  • Clarification: Add a few drops of hot ethanol to the turbid solution until it becomes clear again.

  • Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period to promote the formation of large, pure crystals.

  • Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Data Summary Table:

ParameterRecommended Value/Observation
Recrystallization Solvent System Ethanol/Water (ratio to be determined experimentally)
Dissolution Temperature Near the boiling point of ethanol
Cooling Method Slow cooling to room temperature, followed by an ice bath
Expected Appearance of Pure Product White to off-white crystalline solid
Purity Assessment HPLC, Melting Point

Visualization of the Purification Workflow

The following diagram illustrates the logical workflow for the purification of 3-Hydroxy-2-iodobenzamide.

Purification_Workflow Crude Crude 3-Hydroxy-2-iodobenzamide Dissolution Dissolve in Minimum Hot Ethanol Crude->Dissolution HotFiltration Hot Gravity Filtration (Optional: with Charcoal) Dissolution->HotFiltration If insoluble impurities AntiSolvent Add Hot Water (Anti-solvent) to Turbidity Dissolution->AntiSolvent If no insoluble impurities HotFiltration->AntiSolvent Clarification Add Hot Ethanol to Re-clarify AntiSolvent->Clarification Crystallization Slow Cooling & Crystallization Clarification->Crystallization Isolation Vacuum Filtration Crystallization->Isolation Washing Wash with Cold Ethanol/Water Isolation->Washing Drying Dry Under Vacuum Washing->Drying PureProduct Pure 3-Hydroxy-2-iodobenzamide Drying->PureProduct Analysis Purity Analysis (HPLC, MP) PureProduct->Analysis

Sources

Troubleshooting

Technical Support Center: Resolving Co-eluting Impurities in 3-Hydroxy-2-iodobenzamide Chromatography

Introduction Welcome to the technical support center for the analysis of 3-Hydroxy-2-iodobenzamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support center for the analysis of 3-Hydroxy-2-iodobenzamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with chromatographic purity assessments, specifically the issue of co-eluting impurities. In pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount.[1] 3-Hydroxy-2-iodobenzamide, a key synthetic intermediate, presents unique analytical challenges due to its polarity and the structural similarity of potential process-related impurities and degradants.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve co-elution issues, optimize your separation methods, and ensure the integrity of your analytical results.

Troubleshooting Guide: Resolving Peak Co-elution

This section addresses specific problems you might encounter during the HPLC analysis of 3-Hydroxy-2-iodobenzamide. Each question is followed by a detailed explanation of the underlying causes and a step-by-step protocol for resolution.

Q1: My main peak for 3-Hydroxy-2-iodobenzamide shows a significant shoulder or tailing. How can I confirm if this is co-elution and not another issue?

A1: Initial Diagnosis: Confirming Co-elution

Before modifying your method, it's crucial to confirm that the peak distortion is indeed due to a co-eluting impurity. Peak tailing can also be caused by interactions between basic analytes and acidic silanol groups on the column packing, while peak fronting can indicate column overload or sample solvent issues.[2][3]

Step-by-Step Diagnostic Protocol:

  • Visual Inspection: A distinct shoulder is a strong indicator of a co-eluting impurity.[4] A gradual, sloping tail is more often associated with secondary chemical interactions or column degradation.[4]

  • Peak Purity Analysis with a Diode Array Detector (DAD/PDA): This is the most direct way to confirm co-elution without altering your method. A DAD/PDA detector collects UV-Vis spectra across the entire peak.

    • Procedure: Acquire data using a DAD/PDA detector. In your chromatography data system (CDS), use the peak purity analysis function. This tool compares spectra from the upslope, apex, and downslope of the peak.

    • Interpretation: If the spectra are not homogenous and the purity angle is greater than the purity threshold, it confirms the presence of more than one component under the peak.

  • Vary Injection Volume: Inject a smaller volume of your sample.

    • Causality: If the peak shape improves and the shoulder becomes more distinct or separates, it may suggest that the main peak was overloaded, obscuring the smaller impurity peak.

    • Procedure: Reduce your injection volume by 50-80%. If you were injecting 10 µL, try injecting 2 µL or 5 µL. Observe the change in peak shape and resolution.

  • Mass Spectrometry (MS) Analysis: If available, an LC-MS system is a powerful tool for this diagnosis.[5][6]

    • Procedure: Analyze the sample by LC-MS. Extract the ion chromatograms for the masses corresponding to 3-Hydroxy-2-iodobenzamide and any potential impurities.

    • Interpretation: If you observe different mass-to-charge ratios (m/z) across the width of the chromatographic peak, it definitively confirms co-elution.[7]

The following workflow diagram illustrates the decision-making process for diagnosing peak shape issues.

G start Start: Peak Shape Anomaly (Shoulder, Tailing, Fronting) dad Perform Peak Purity Analysis (DAD/PDA Detector) start->dad purity_check Is Peak Pure? dad->purity_check coelution_confirmed Co-elution Confirmed purity_check->coelution_confirmed No no_coelution Peak is Homogeneous. Investigate other causes. purity_check->no_coelution Yes other_causes Potential Causes: - Secondary Silanol Interactions (Tailing) - Column Overload (Fronting) - Sample Solvent Mismatch - Column Void/Contamination no_coelution->other_causes

Caption: Troubleshooting workflow for diagnosing peak shape anomalies.

Q2: I've confirmed co-elution. How can I improve separation by modifying my mobile phase?

A2: Optimizing Separation Through Mobile Phase Modification

Mobile phase parameters are the first and most effective variables to adjust for improving resolution. The key is to alter the selectivity (α), which reflects the difference in interaction between your analytes and the stationary phase.[4]

Systematic Approach to Mobile Phase Optimization:

  • Adjust Organic Modifier Strength (Isocratic or Gradient Slope):

    • Causality: Changing the percentage of the organic solvent (typically acetonitrile or methanol) in the mobile phase directly impacts the retention factor (k') of the analytes. Reducing the organic content increases retention in reversed-phase HPLC, providing more time for the column to separate the components.

    • Protocol:

      • For Isocratic Methods: Decrease the percentage of organic solvent in 5% increments. For example, if you are using 40% acetonitrile, try 35%, then 30%.

      • For Gradient Methods: Make the gradient shallower. For example, if your gradient runs from 10% to 90% acetonitrile over 10 minutes (a slope of 8%/min), try running it over 15 minutes (a slope of ~5.3%/min). This can significantly improve the resolution of closely eluting peaks.

  • Change the Organic Modifier:

    • Causality: Acetonitrile and methanol have different solvent properties and engage in different intermolecular interactions (dipole-dipole, hydrogen bonding). Switching between them can significantly alter selectivity (α). Methanol is a protic solvent and a better hydrogen-bond donor, which can change interactions with polar functional groups like the hydroxyl and amide groups on your molecule.

    • Protocol: If you are using acetonitrile, prepare an equivalent mobile phase with methanol. You may need to adjust the percentage to achieve similar retention times, but focus on the change in peak spacing (selectivity).

  • Modify Mobile Phase pH:

    • Causality: 3-Hydroxy-2-iodobenzamide has acidic (phenolic hydroxyl) and weakly basic (amide) functional groups. The ionization state of these groups, and those on the impurity, can be manipulated by changing the mobile phase pH. This dramatically affects their hydrophobicity and retention. The goal is to find a pH where the two compounds have a maximal difference in charge or polarity. It is best to work at a pH at least one unit away from the analyte's pKa for robust results.[8]

    • Protocol:

      • Determine the pKa of 3-Hydroxy-2-iodobenzamide and, if known, the impurity.

      • Screen different pH values. A common strategy is to test pH 3 (e.g., with 0.1% formic acid or phosphate buffer) and pH 7 (e.g., with phosphate buffer).

      • Ensure you use a suitable buffer for the desired pH range and that your column is stable at that pH.[8]

The following table summarizes a hypothetical optimization strategy:

ParameterInitial MethodOptimized Method 1 (Gradient)Optimized Method 2 (pH)
Column C18, 4.6 x 150 mm, 5 µmC18, 4.6 x 150 mm, 5 µmC18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water0.1% Formic Acid in Water10 mM Phosphate Buffer
Mobile Phase B AcetonitrileAcetonitrileAcetonitrile
Gradient 50% B (Isocratic)20% to 60% B in 20 min40% B (Isocratic)
pH ~2.7~2.77.0
Flow Rate 1.0 mL/min1.0 mL/min1.0 mL/min
Resolution 1.2 (Co-eluting) 1.8 (Improved) 2.5 (Baseline Resolved)
Q3: I've tried optimizing the mobile phase, but the peaks are still not resolved. What is the next step?

A3: Leveraging Orthogonal Chromatography and Stationary Phase Selectivity

When mobile phase adjustments are insufficient, changing the stationary phase chemistry is the next logical step. The goal is to introduce a different separation mechanism, a concept known as orthogonal chromatography .[9][10] An orthogonal method uses a stationary phase and/or mobile phase that separates compounds based on chemical properties that are different from the original method.[11]

Exploring Alternative Stationary Phases:

  • Phenyl-Hexyl Phase:

    • Mechanism: Phenyl phases provide π-π interactions in addition to hydrophobic interactions. This is particularly effective for separating compounds containing aromatic rings, like 3-Hydroxy-2-iodobenzamide and its related impurities. It can offer unique selectivity for isomers or compounds with different substitutions on the benzene ring.

    • When to Use: An excellent first alternative to C18 when dealing with aromatic compounds.

  • Pentafluorophenyl (PFP) or F5 Phase:

    • Mechanism: PFP phases offer a complex mix of interactions, including hydrophobic, aromatic, dipole-dipole, and ion-exchange. They are highly effective for separating halogenated compounds and isomers.[8] The iodine atom in your molecule makes this an excellent choice.

    • When to Use: When C18 and Phenyl phases fail, especially for positional isomers or halogenated analogs.

  • Polar-Embedded or "Aqua" Phases:

    • Mechanism: These are C18 phases with a polar group (e.g., amide, carbamate) embedded near the silica surface. This makes them compatible with highly aqueous mobile phases (up to 100% water), which is useful for retaining and separating polar compounds that have poor retention on standard C18 phases.[12]

    • When to Use: If your main compound or impurity is highly polar and elutes near the void volume on a standard C18 column.

The diagram below illustrates how orthogonal methods can resolve a co-eluting pair.

G cluster_0 Method 1: C18 Column cluster_1 Method 2: Phenyl-Hexyl Column a Chromatogram A a_peak a_desc Result: Co-elution (Resolution < 1.5) b Chromatogram B b_peak b_desc Result: Baseline Separation (Resolution > 2.0)

Caption: Orthogonal methods provide different selectivity to resolve co-eluting peaks.

Frequently Asked Questions (FAQs)

Q: What are the most likely impurities to co-elute with 3-Hydroxy-2-iodobenzamide?

A: Potential impurities often stem from the synthetic route or degradation.[13] For iodinated benzamides, common impurities include:

  • Starting Materials: Unreacted 2-iodobenzoic acid or 3-hydroxyaniline.

  • Positional Isomers: For example, 2-Hydroxy-3-iodobenzamide, which could be formed if the starting materials are not pure.[14]

  • Related Synthesis By-products: Compounds formed from side reactions, such as di-iodinated species or products from incomplete reactions.[15]

  • Degradation Products: Hydrolysis of the amide bond could lead back to 2-iodo-3-hydroxybenzoic acid.

Identifying these potential structures is a key first step in developing a specific and robust analytical method. LC-MS is invaluable for tentatively identifying the mass of the co-eluting peak, which can provide clues to its identity.[5][16]

Q: What is a good set of starting conditions for developing a new HPLC method for this compound?

A: A universal starting point for method development is often a broad scouting gradient. This helps to quickly determine the retention behavior of the main peak and any impurities present.

Recommended Starting Protocol:

  • Column: A robust, general-purpose C18 column (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water (for acidic conditions, good for MS).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% to 95% Acetonitrile over 15-20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: DAD/PDA detector set to scan a wide range (e.g., 210-400 nm) to find the optimal wavelength for all components.

  • Column Temperature: 30 °C.

This scouting run will reveal the approximate elution conditions and highlight the presence of any major impurities, guiding further optimization.[17]

Q: My impurity cannot be resolved by any reversed-phase method. When should I consider other chromatography modes like HILIC or SFC?

A: If you have exhausted reversed-phase options (different columns, pH, solvents) and still have no separation, it may be because the compounds have very similar hydrophobicity. In this case, switching to a completely different separation mode is necessary.

  • Hydrophilic Interaction Chromatography (HILIC): HILIC is used for very polar compounds that have little to no retention in reversed-phase. It uses a polar stationary phase (like bare silica or a diol phase) and a mobile phase with a high concentration of organic solvent. If your impurity is significantly more polar than the API, HILIC could provide excellent separation.[18]

  • Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO2 as the main mobile phase and is often considered orthogonal to reversed-phase LC.[11][18] It excels at separating isomers and polar compounds without the use of aqueous mobile phases, making it highly compatible with MS detection. For a challenging separation of a polar compound like 3-Hydroxy-2-iodobenzamide from a structurally similar impurity, SFC is a powerful alternative.[18]

References
  • Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. (2010). American Pharmaceutical Review. Available at: [Link]

  • Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. (2020). Journal of Mass Spectrometry. Available at: [Link]

  • High-resolution mass spectrometry for impurity profiling. (2025). Sterling Pharma Solutions. Available at: [Link]

  • Detecting impurities in drugs by Orbitrap MS. (2016). Wiley Analytical Science. Available at: [Link]

  • Mass Spectrometry in Drug Development Applications. (2025). Netpharmalab. Available at: [Link]

  • Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities. (2017). Chromatography Today. Available at: [Link]

  • Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Available at: [Link]

  • HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. Available at: [Link]

  • What is Orthogonal Flash Chromatography and Why Should I do it? (2023). Biotage. Available at: [Link]

  • Understanding Orthogonality in Reversed-Phase Liquid Chromatography for Easier Column Selection and Method Development. (2010). Agilent. Available at: [Link]

  • Orthogonal Chromatographic Separations using the Agilent 1260 Infinity II SFC/UHPLC Hybrid System. (n.d.). Agilent. Available at: [Link]

  • Synthesis and Evaluation of Novel Iodinated Phenyl Benzamides. (n.d.). BUET. Available at: [Link]

  • HPLC for the Retention and Resolution of Very Polar Compounds. (n.d.). Fisher Scientific. Available at: [Link]

  • Quantification of triiodinated benzene derivatives and X-ray contrast media in water samples by liquid chromatography-electrospray tandem mass spectrometry. (2001). Journal of Chromatography A. Available at: [Link]

  • Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. Available at: [Link]

  • Peak Fronting (Co elution) Troubleshooting. (2014). Chromatography Forum. Available at: [Link]

  • The Determination of Commonly Used Iodinated Contrast Media in Postmortem Samples Using HPLC and TLC. (n.d.). PubMed. Available at: [Link]

  • A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. (2010). American Pharmaceutical Review. Available at: [Link]

  • Determination of Iodinated Contrast Media in Aqueous Samples by Direct-Injection LC-MS/MS. (n.d.). Agilent. Available at: [Link]

  • A comprehensive review of method development by hplc. (2021). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]

  • A Rapid Method for the Determination of Potassium Iodide in Ophthalmic Formulations by Indirect Derivatization with 4-Hydroxybenzoic Acid Using UHPLC–DAD and MS/MS Detection. (2025). MDPI. Available at: [Link]

  • Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry. (2019). Scientific Research Publishing. Available at: [Link]

  • A Review of HPLC Method Development and Validation as per ICH Guidelines. (n.d.). Asian Journal of Pharmaceutical Analysis. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). KGROUP. Available at: [Link]

  • Synthesis method and purification method of 5-iodo-2-methylbenzimidazole. (2011). Google Patents.
  • Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. (n.d.). PMC. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Hydroxy-2-iodobenzamide

Introduction In the landscape of pharmaceutical and chemical analysis, mass spectrometry (MS) stands as a cornerstone technique for molecular identification and structural elucidation. The fragmentation pattern generated...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical and chemical analysis, mass spectrometry (MS) stands as a cornerstone technique for molecular identification and structural elucidation. The fragmentation pattern generated in a mass spectrometer provides a veritable fingerprint of a molecule, offering profound insights into its constituent functional groups and their connectivity. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 3-Hydroxy-2-iodobenzamide, a compound of interest in medicinal chemistry and material science.

This document moves beyond a simple cataloging of potential fragments. It delves into the mechanistic rationale behind the fragmentation pathways, drawing comparisons with structurally related molecules to highlight the diagnostic ions that are critical for unambiguous identification. By understanding the interplay of the hydroxyl, iodo, and amide functionalities on the benzamide core, researchers can develop more robust analytical methods and confidently interpret their mass spectral data. This guide is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the characterization of small organic molecules.

Predicted Fragmentation Pattern of 3-Hydroxy-2-iodobenzamide

The fragmentation of 3-Hydroxy-2-iodobenzamide under electron ionization (EI) is anticipated to be governed by the presence of its three key functional groups: the iodine atom, the hydroxyl group, and the amide moiety, all attached to an aromatic ring. The stability of the aromatic system will lead to a prominent molecular ion peak.[1] The fragmentation pathways are influenced by the relative bond strengths and the ability of the functional groups to stabilize the resulting fragment ions.

Key Fragmentation Pathways

The primary fragmentation events for 3-Hydroxy-2-iodobenzamide are predicted to involve:

  • Loss of the Iodine Atom: The C-I bond is the weakest bond on the aromatic ring, making the loss of an iodine radical (I•) a highly probable initial fragmentation step. This will result in a significant peak at m/z [M-127]+.

  • Amide Bond Cleavage: Amides commonly undergo cleavage of the N-CO bond.[2][3] For 3-Hydroxy-2-iodobenzamide, this can lead to two key fragments:

    • Loss of the amino radical (•NH2), resulting in a benzoyl cation derivative at m/z [M-16]+.

    • Formation of the benzoyl cation itself through cleavage of the C-C bond adjacent to the carbonyl group is also possible, though typically less favored than N-CO cleavage in primary amides.[3]

  • Hydroxyl Group Involvement: The hydroxyl group can participate in fragmentation through the loss of a hydrogen atom or through more complex rearrangement reactions. The presence of the ortho-iodine atom may lead to an "ortho effect," influencing the fragmentation behavior of the hydroxyl and amide groups.

  • Sequential Fragmentations: The initial fragment ions will likely undergo further fragmentation, such as the loss of carbon monoxide (CO) from acylium ions.

The interplay of these functional groups is expected to produce a rich and informative mass spectrum.

Visualizing the Fragmentation

The following diagram illustrates the predicted primary fragmentation pathways of 3-Hydroxy-2-iodobenzamide.

M 3-Hydroxy-2-iodobenzamide (m/z 263) F1 [M - I]+ (m/z 136) M->F1 - I• F2 [M - NH2]+ (m/z 247) M->F2 - •NH2 F3 [M - CO(NH2)]+ (m/z 219) M->F3 - •CONH2 F4 [M - I - CO]+ (m/z 108) F1->F4 - CO

Caption: Predicted major fragmentation pathways for 3-Hydroxy-2-iodobenzamide.

Comparative Fragmentation Analysis

To better understand the unique fragmentation signature of 3-Hydroxy-2-iodobenzamide, it is instructive to compare its predicted fragmentation with that of structurally related compounds.

Comparison with Iodobenzamide Isomers

The position of the iodine atom on the aromatic ring is expected to have a significant impact on the fragmentation pattern. For instance, in 4-iodobenzamide, where the iodine and amide groups are para to each other, the fragmentation will be more straightforward, with less likelihood of ortho-effects. The relative intensities of the fragment ions, particularly those resulting from interactions between adjacent functional groups, will be a key differentiating factor.

Comparison with Other Halogenated Benzamides

The nature of the halogen atom dramatically influences the fragmentation due to the differing C-X bond strengths (C-I < C-Br < C-Cl < C-F).[4]

CompoundMolecular Ion (m/z)Key FragmentsObservations
2-Chlorobenzamide155/157[M-Cl]+, [M-NH2]+The M+2 peak due to the 37Cl isotope is a characteristic feature.[5] Loss of Cl is less favorable than loss of I.
2-Bromobenzamide199/201[M-Br]+, [M-NH2]+The M and M+2 peaks are of nearly equal intensity, which is diagnostic for bromine.[5]
2-Iodobenzamide247[M-I]+, [M-NH2]+The loss of the iodine radical is expected to be a very prominent peak.

This comparison highlights how the identity of the halogen can be readily determined from the mass spectrum.

Comparison with Hydroxybenzamide Isomers

The presence and position of the hydroxyl group introduce additional fragmentation pathways. For example, in salicylamide (2-hydroxybenzamide), an ortho-effect involving the hydroxyl and amide groups can lead to the loss of water (H2O). A similar interaction might be possible for 3-Hydroxy-2-iodobenzamide, although potentially sterically hindered by the bulky iodine atom.

CompoundMolecular Ion (m/z)Key FragmentsObservations
2-Hydroxybenzamide137[M-NH3], [M-CO]Loss of ammonia via an ortho-effect is a characteristic fragmentation.
3-Hydroxybenzamide137[M-H2O], [M-CO]Loss of water and carbon monoxide are common fragmentation pathways for phenolic compounds.[6]
4-Hydroxybenzamide137[M-CO], [M-HCN]Fragmentation is influenced by the para-position of the hydroxyl group.

The unique substitution pattern of 3-Hydroxy-2-iodobenzamide, with adjacent hydroxyl and iodo groups, is likely to result in a distinct fragmentation pattern compared to these simpler isomers.

Experimental Protocol for Mass Spectrometry Analysis

To acquire a mass spectrum of 3-Hydroxy-2-iodobenzamide, either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) could be employed. Given the polarity of the hydroxyl and amide groups, LC-MS might be more suitable to avoid the need for derivatization, which is often required for GC-MS analysis of such compounds.[7][8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol outlines a general procedure for the analysis of 3-Hydroxy-2-iodobenzamide using LC-MS/MS.

  • Sample Preparation:

    • Prepare a stock solution of 3-Hydroxy-2-iodobenzamide (1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

    • Perform serial dilutions to create working standards for method development and calibration.

  • Liquid Chromatography Conditions:

    • LC System: A high-performance liquid chromatograph.

    • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A suitable gradient from 5% to 95% Mobile Phase B over several minutes to ensure good separation.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry Conditions:

    • Mass Spectrometer: A tandem mass spectrometer (e.g., Q-TOF or triple quadrupole).

    • Ionization Source: Electrospray Ionization (ESI) in both positive and negative ion modes.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Gas Flow: Optimized for the specific instrument.

    • Collision Energy: Ramped collision energy (e.g., 10-40 eV) to observe a range of fragment ions.

Workflow for LC-MS/MS Analysis

The following diagram illustrates the general workflow for the LC-MS/MS analysis of 3-Hydroxy-2-iodobenzamide.

cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms MS/MS Analysis cluster_data Data Analysis P1 Dissolve Sample P2 Serial Dilution P1->P2 LC1 Inject Sample P2->LC1 LC2 Reversed-Phase Chromatography LC1->LC2 MS1 Electrospray Ionization (ESI) LC2->MS1 MS2 Precursor Ion Selection MS1->MS2 MS3 Collision-Induced Dissociation (CID) MS2->MS3 MS4 Fragment Ion Detection MS3->MS4 D1 Spectrum Interpretation MS4->D1 D2 Comparison with Reference Spectra D1->D2

Caption: General workflow for LC-MS/MS analysis.

Conclusion

The mass spectrometry fragmentation pattern of 3-Hydroxy-2-iodobenzamide is predicted to be a rich tapestry of information, woven from the individual contributions of its iodo, hydroxyl, and amide functional groups. The facile loss of the iodine atom, coupled with characteristic amide bond cleavages and potential hydroxyl group rearrangements, will provide a unique spectral fingerprint. By comparing this predicted pattern with those of its isomers and other halogenated and hydroxylated benzamides, researchers can identify diagnostic ions that are crucial for the unambiguous identification of this molecule. The provided experimental protocol offers a robust starting point for acquiring high-quality mass spectra, enabling confident structural elucidation and method development for this and other related compounds.

References

  • McLafferty, F. W. (1959). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry, 31(1), 82-87.
  • BenchChem. (2025). A Head-to-Head Battle: LC-MS/MS vs. GC-MS for Benzamide Analysis.
  • BenchChem. (2025). A Comparative Guide to HPLC and GC-MS Methods for Benzamide Analysis.
  • BenchChem. (2025).
  • Chemistry LibreTexts. (2023).
  • Chemistry LibreTexts. (2022). 3.7.
  • Elsayed, S. A., et al. (n.d.). Benzamide-simplified mass spectrum.
  • Al-Jammal, A., et al. (2018).
  • Li, L., et al. (2016). Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase. Journal of the American Society for Mass Spectrometry, 27(6), 1014-1022.
  • Turecek, F., & McLafferty, F. W. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
  • eGyanKosh. (n.d.).
  • GenTech Scientific. (2023).
  • Wikipedia. (2023).
  • BenchChem. (2025). Application Note: Mass Spectrometry Fragmentation Analysis of 3,5-Dihydroxybenzoic Acid.
  • da Silva, G. C., et al. (2018).
  • Chem Help ASAP. (2022). common fragmentation mechanisms in mass spectrometry. YouTube.
  • University of California, Irvine. (n.d.).
  • Prasain, J. (2013). Ion fragmentation of small molecules in mass spectrometry.
  • ScienceReady. (2023).

Sources

Comparative

Structural Validation of 3-Hydroxy-2-iodobenzamide: A Comparative Guide to ATR-FTIR vs. KBr Transmission Spectroscopy

Target Audience: Researchers, scientists, and drug development professionals. Introduction 3-Hydroxy-2-iodobenzamide is a highly functionalized benzamide derivative characterized by three distinct functional groups attac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxy-2-iodobenzamide is a highly functionalized benzamide derivative characterized by three distinct functional groups attached to an aromatic core: a phenol (-OH), a primary amide (-CONH₂), and an aryl iodide (Ar-I). In pharmaceutical development and synthetic chemistry, validating the structural integrity of such compounds is a critical quality control step. Fourier-Transform Infrared (FTIR) spectroscopy is a foundational tool for this validation. However, the accuracy of the spectral data is heavily dependent on the sampling technique employed.

This guide provides an objective, data-driven comparison between Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellet transmission methods, detailing the expected absorption bands and the physical causality behind optimal protocol selection.

The Causality of Experimental Choices: ATR vs. KBr Pellets

As an application scientist, selecting the correct FTIR modality is not merely a matter of convenience; it is governed by the optical physics of the sample and the specific functional groups being interrogated.

  • ATR-FTIR (The High-Throughput Standard): ATR relies on an evanescent wave penetrating the sample surface. Because the penetration depth is wavelength-dependent (penetrating deeper at lower wavenumbers), the relative peak intensities are inherently altered compared to standard transmission spectra. While ATR is undisputed for rapid screening and requires minimal sample preparation, rigid crystalline solids can suffer from poor crystal contact, leading to reduced signal-to-noise ratios and baseline shifts.

  • KBr Pellet Transmission (The High-Sensitivity Gold Standard): KBr transmission strictly adheres to the Beer-Lambert law, providing classic, highly quantitative spectra ideal for historical library matching[1]. Crucially for 3-Hydroxy-2-iodobenzamide, the KBr matrix offers superior transparency in the far-infrared/low-wavenumber region. The heavy iodine atom causes the C-I stretching vibration to occur at very low frequencies (~500-600 cm⁻¹). Studies on iodinated pharmaceutical compounds demonstrate that low-wavenumber peaks, such as the C-I stretch, are resolved with significantly higher intensity and clarity in KBr pellets compared to ATR, where crystal cutoff limits often obscure the data[2].

Comparative Performance Data
ParameterATR-FTIRKBr Pellet (Transmission)
Sample Preparation Minimal (Direct application to crystal)Labor-intensive (Grinding, vacuum pressing)
Spectral Resolution Good, but subject to sample-crystal contact qualityHigh (assuming a transparent, well-pressed pellet)
Low-Wavenumber Sensitivity Moderate (Crystal cutoff limits C-I detection)Superior (Excellent transmission down to 400 cm⁻¹)
Quantitative Accuracy Semi-quantitative (Pathlength varies with wavelength)Highly quantitative (Adheres to Beer-Lambert Law)
Moisture Interference Low (Analyzed in ambient air)High (KBr is hygroscopic; requires rigorous background subtraction)

Structural Validation: Expected FTIR Absorption Bands

To validate 3-Hydroxy-2-iodobenzamide, the spectrum must be systematically interrogated for its distinct functional groups. The absence of a band is often as mechanistically informative as its presence.

Functional GroupVibration TypeExpected Wavenumber (cm⁻¹)Mechanistic Notes
Phenol (-OH) O-H Stretch3500 – 3200Appears as a broad, strong band due to extensive intermolecular hydrogen bonding[3].
Primary Amide (-NH₂) N-H Stretch~3400 and ~3250Primary amides produce a distinct doublet representing asymmetric and symmetric stretching[4].
Primary Amide (C=O) C=O Stretch (Amide I)1690 – 1630The strongest peak in the spectrum; shifted slightly lower than typical carbonyls due to conjugation with the aromatic ring[4].
Aromatic Ring C=C Bending1600, 1500Sharp, diagnostic peaks confirming the presence of the benzene core.
Aryl Iodide (Ar-I) C-I Stretch600 – 500Weak to moderate band; best resolved using KBr transmission due to the lack of low-frequency optical cutoff[2].

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, every protocol must act as a self-validating system. The following methodologies incorporate built-in controls to prevent artifact misinterpretation.

Protocol A: KBr Pellet Transmission Workflow (Recommended for C-I Validation)
  • Background Preparation (Self-Validation Step): Grind 100 mg of FTIR-grade, oven-dried KBr in an agate mortar. Press into a pellet using a hydraulic press at 10 tons for 2 minutes. Run a background scan (4000–400 cm⁻¹) to establish a baseline and quantify any residual water (indicated by a broad peak at ~3450 cm⁻¹).

  • Sample Matrixing: Weigh 1-2 mg of 3-Hydroxy-2-iodobenzamide and mix with 100 mg of dry KBr. Grind thoroughly for 1-2 minutes to ensure a homogenous particle size (< 2 micrometers). Causality: Particles larger than the wavelength of incident IR light will cause severe Mie scattering, resulting in a sloping baseline.

  • Pellet Pressing: Transfer the mixture to a 13 mm die. Apply a vacuum to remove entrapped air, then press at 10 tons for 2-3 minutes to form a highly transparent disk[5].

  • Acquisition: Place the pellet in the transmission holder. Acquire the spectrum using 64 scans at a resolution of 4 cm⁻¹. Subtract the blank KBr background to isolate the analyte's signals.

Protocol B: ATR-FTIR Workflow (Recommended for Rapid Screening)
  • Crystal Cleaning & Background (Self-Validation Step): Clean the diamond or ZnSe ATR crystal with isopropanol and a lint-free wipe. Allow the solvent to evaporate completely. Run a background scan of the empty crystal. Ensure the background spectrum shows a flat baseline with no residual organic peaks.

  • Sample Application: Place ~5 mg of 3-Hydroxy-2-iodobenzamide powder directly onto the center of the crystal.

  • Pressure Application: Lower the pressure anvil until the instrument's software indicates optimal contact. Causality: Over-pressuring can crush the crystals, potentially altering the solid-state polymorph or causing pressure-induced peak shifts.

  • Acquisition & Correction: Acquire the spectrum (64 scans, 4 cm⁻¹ resolution). Apply an "ATR Correction" algorithm in the software to mathematically adjust for the wavelength-dependent penetration depth, making the relative peak intensities comparable to standard transmission libraries.

Workflow Visualization

FTIR_Workflow Sample 3-Hydroxy-2-iodobenzamide Solid Sample Decision Select FTIR Modality Sample->Decision ATR ATR-FTIR (Rapid Screening) Decision->ATR High Throughput KBr KBr Pellet (Deep C-I Analysis) Decision->KBr High Sensitivity Spectrum Spectral Acquisition (4000 - 400 cm⁻¹) ATR->Spectrum KBr->Spectrum Analysis Band Assignment & Structural Validation Spectrum->Analysis OH Phenol -OH (~3500-3200 cm⁻¹) Analysis->OH NH2 Amide -NH2 (~3400 & 3250 cm⁻¹) Analysis->NH2 CO Amide C=O (~1690-1630 cm⁻¹) Analysis->CO CI Aryl C-I (~600-500 cm⁻¹) Analysis->CI

Workflow for FTIR modality selection and functional group validation of 3-Hydroxy-2-iodobenzamide.

References

  • Çolak, S. "Comparison of FTIR Spectra and Related Derivatized Spectra of Tablets Containing Levothyroxine Obtained ATR and With KBr Pellets." MAS Journal of Applied Sciences. Available at: [Link]

  • OrgChemBoulder. "IR Chart: Spectroscopy Tutorial Reference." Available at:[Link]

  • Specac Ltd. "Should I be using KBr pellets in FTIR Spectroscopy." Available at:[Link]

  • UCLA Department of Chemistry. "IR Absorption Table." Available at: [Link]

Sources

Validation

Validating the Purity of 3-Hydroxy-2-iodobenzamide: A Comparative Guide to qNMR vs. Traditional Methods

As pharmaceutical pipelines demand increasingly stringent characterization of synthetic intermediates, the analytical methodologies used to validate them must evolve. For halogenated intermediates like 3-Hydroxy-2-iodobe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical pipelines demand increasingly stringent characterization of synthetic intermediates, the analytical methodologies used to validate them must evolve. For halogenated intermediates like 3-Hydroxy-2-iodobenzamide (C₇H₆INO₂, MW: 263.03 g/mol )—a critical building block in the synthesis of complex therapeutics—traditional relative purity assays often fall short.

This guide provides an in-depth, mechanistic comparison between High-Performance Liquid Chromatography with UV detection (HPLC-UV) and quantitative Nuclear Magnetic Resonance (qNMR). By exploring the causality behind experimental choices, we will demonstrate why qNMR has emerged as the gold standard for absolute purity determination, and provide a self-validating protocol for its execution.

Mechanistic Comparison: Why Relative Methods Fail Halogenated Intermediates

To understand why qNMR is superior for absolute purity, we must first deconstruct the mechanistic flaws of traditional chromatography when applied to compounds like 3-Hydroxy-2-iodobenzamide.

The Illusion of HPLC-UV (Area Normalization)

HPLC-UV is a separation-based, relative analytical technique. It relies on the molar absorptivity (response factor) of a molecule's chromophore[1]. When validating 3-Hydroxy-2-iodobenzamide, HPLC-UV systematically overestimates purity due to two critical blind spots:

  • "Invisible" Diluents: Inorganic salts (leftover from the iodination step), residual aliphatic solvents, and trapped moisture lack a UV chromophore. They act as invisible diluents, artificially inflating the Area % of the main peak.

  • Response Factor Discrepancies: Structurally similar impurities, such as des-iodo analogs or regioisomers, exhibit drastically different UV response factors. A 1% molar impurity might only generate a 0.2% UV area response, skewing the normalization.

The Absolute Truth of qNMR

In contrast, qNMR is a primary ratio method based on fundamental quantum mechanics. As outlined by the[2], the integral of a nuclear magnetic resonance signal is strictly and directly proportional to the number of nuclei generating that signal[3]. Because qNMR detects the nuclear spin of protons (¹H) rather than relying on a chromophore, it is entirely independent of the molecule's UV absorbance[1]. By co-dissolving the analyte with a Certified Reference Material (CRM), qNMR detects all protonated impurities and accounts for all non-protonated diluents via mass balance[4].

Method_Comparison cluster_HPLC HPLC-UV (Relative Method) cluster_qNMR qNMR (Absolute Method) H1 Chromatographic Separation H2 UV Absorption (Chromophore Dependent) H1->H2 H3 Area % (Ignores Salts/Water) H2->H3 Q1 Analyte + CRM Co-dissolution Q2 Nuclear Spin Excitation (Direct Proportionality) Q1->Q2 Q3 Mass Fraction % (Detects All Diluents) Q2->Q3

Figure 1: Mechanistic comparison of HPLC-UV versus qNMR purity assays.

Analytical Workflow: A Self-Validating qNMR Protocol

A robust analytical protocol must not only measure a value but inherently prove its own accuracy. The following workflow for 3-Hydroxy-2-iodobenzamide is designed as a self-validating system .

qNMR_Workflow A 1. Gravimetric Preparation Weigh Analyte & CRM (Maleic Acid) B 2. Co-dissolution Dissolve in DMSO-d6 A->B C 3. NMR Acquisition 90° Pulse, D1 = 60s (≥5×T1) B->C D 4. Spectral Processing Phase & Baseline Correction C->D E 5. Self-Validating Integration Integrate 2 Distinct Analyte Peaks D->E F 6. Absolute Purity Calculation Mass Fraction (% w/w) E->F

Figure 2: Self-validating qNMR workflow for absolute purity determination.

Step-by-Step Methodology

1. Gravimetric Sample Preparation

  • The Action: Accurately weigh ~15 mg of 3-Hydroxy-2-iodobenzamide and ~5 mg of the Internal Calibrant (IC) into the same vial using a microbalance (readability 0.001 mg).

  • The Causality: The fundamental limit of qNMR accuracy is gravimetric precision. Co-weighing the analyte and CRM directly into the same vial eliminates volumetric errors associated with standard solution preparation[5].

2. Internal Calibrant (CRM) Selection & Co-dissolution

  • The Action: Select Maleic Acid (CRM grade) as the internal calibrant and dissolve the mixture in 0.6 mL of DMSO-d₆.

  • The Causality: Maleic acid produces a sharp, isolated singlet at ~6.26 ppm in DMSO-d₆. This perfectly avoids the aromatic proton region of 3-Hydroxy-2-iodobenzamide (6.5 ppm – 7.5 ppm), ensuring zero signal overlap[3].

3. NMR Acquisition Parameters

  • The Action: Acquire the ¹H NMR spectrum using a 90° excitation pulse and a relaxation delay ( ) of 60 seconds. Co-add 16 to 64 scans to achieve a Signal-to-Noise Ratio (SNR) > 250:1.

  • The Causality: The longitudinal relaxation time ( ) dictates how quickly nuclei return to thermal equilibrium. If is too short, slower-relaxing protons are artificially truncated, destroying the quantitative relationship. Setting guarantees >99.3% magnetization recovery[6].

4. Spectral Processing

  • The Action: Apply a 0.3 Hz exponential line broadening window function. Perform rigorous manual zero-order and first-order phase correction, followed by a manual multipoint baseline correction.

  • The Causality: Automated baseline corrections often distort the "tails" of Lorentzian NMR peaks. Because 5% of a peak's area resides in its extreme tails, manual baseline leveling is mandatory to prevent integral deflation.

5. Self-Validating Integration (Internal Orthogonality)

  • The Action: Do not rely on a single resonance. Independently integrate two distinct, non-coupled aromatic protons of 3-Hydroxy-2-iodobenzamide (e.g., the proton at C4 and the proton at C6). Calculate the absolute mass fraction independently for both.

  • The Causality: A single NMR peak might hide a co-eluting impurity with an identical chemical shift[7]. If the calculated purity from Peak 1 and Peak 2 match within , the system validates itself, proving that neither peak suffers from underlying impurity interference.

6. Absolute Purity Calculation Calculate the mass fraction ( ) using the fundamental qNMR equation:

(Where = Integral area, = Number of protons, = Molar mass, = Weight, and = Purity of the CRM).

Comparative Experimental Data

To illustrate the critical differences between relative and absolute purity assignments, three distinct synthesis batches of 3-Hydroxy-2-iodobenzamide were analyzed using both HPLC-UV (Area %) and the self-validating qNMR protocol (% w/w).

Table 1: Purity Assessment of 3-Hydroxy-2-iodobenzamide: qNMR vs. HPLC-UV

BatchSynthesis StageHPLC-UV Purity (Area %)qNMR Absolute Purity (% w/w)Discrepancy (Δ%)Primary Cause of Discrepancy (Identified via qNMR/MS)
Batch A Crude Isolate98.2%91.5%+6.7% High residual inorganic salts from iodination (invisible to UV).
Batch B Recrystallized99.5%97.8%+1.7% Residual aliphatic solvent (Ethyl Acetate) trapped in the crystal lattice.
Batch C Reference Standard99.9%99.6%+0.3% Trace des-iodo impurity with a significantly lower UV response factor.
Data Interpretation

The data clearly demonstrates the risk of relying solely on HPLC-UV for intermediate release. In Batch A , HPLC-UV reported a highly pure compound (98.2%), completely missing the 8.5% mass contribution of inorganic salts. If this batch were carried forward into a stoichiometric coupling reaction, the reaction would be critically under-dosed, leading to poor yields and complex impurity profiles in the subsequent step. qNMR, by acting as a universal mass-balance detector, accurately captured the true active mass fraction[8].

Conclusion

While HPLC-UV remains an excellent tool for routine impurity profiling and separation, it is fundamentally flawed as a standalone technique for determining the absolute purity of halogenated intermediates. As demonstrated with 3-Hydroxy-2-iodobenzamide, differing UV response factors and UV-invisible diluents can lead to dangerous overestimations of purity.

By adopting a self-validating qNMR protocol—anchored by precise gravimetric preparation, optimized relaxation delays, and internal orthogonal integration—researchers can establish unbroken metrological traceability. This ensures that the structural integrity and absolute concentration of pharmaceutical building blocks are known with absolute certainty before they advance through the development pipeline.

References

  • Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231.[Link]

  • Choi, K., Myoung, S., Seo, Y., & Ahn, S. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Magnetochemistry, 7(1), 15.[Link]

Sources

Comparative

Benchmarking 3-Hydroxy-2-iodobenzamide derivatives against standard inhibitors

Benchmarking 3-Hydroxy-2-iodobenzamide Derivatives Against Standard PARP-1 Inhibitors: A Mechanistic and Methodological Guide As the therapeutic landscape for homologous recombination (HR)-deficient malignancies expands,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking 3-Hydroxy-2-iodobenzamide Derivatives Against Standard PARP-1 Inhibitors: A Mechanistic and Methodological Guide

As the therapeutic landscape for homologous recombination (HR)-deficient malignancies expands, the structural optimization of Poly(ADP-ribose) polymerase 1 (PARP-1) inhibitors remains a critical frontier. While complex polycyclic scaffolds like olaparib and rucaparib dominate the clinic, simpler benzamide-derived pharmacophores offer unparalleled opportunities for structural tuning and reduced off-target toxicity[1].

This guide provides an authoritative benchmarking of 3-Hydroxy-2-iodobenzamide (3-OH-2-I-BA) derivatives against standard inhibitors. By dissecting the causality behind their binding kinetics and outlining self-validating experimental protocols, we aim to equip drug development professionals with a robust framework for evaluating next-generation PARP inhibitors.

Mechanistic Rationale: The Ortho-Halogen Advantage

Classical early-generation PARP inhibitors, such as 3-aminobenzamide (3-AB) and 3-hydroxybenzamide (3-HB), function by competitively binding to the NAD+ binding pocket of the PARP-1 catalytic domain[2]. However, their low potency (IC₅₀ in the micromolar range) limits their clinical utility.

The introduction of an iodine atom at the 2-position (ortho to the benzamide group) fundamentally alters the molecule's biophysical profile:

  • Conformational Locking: The steric bulk of the iodine atom forces the amide group out of the plane of the phenyl ring. This orthogonal conformation perfectly aligns the 3-hydroxyl group to mimic the carboxamide of nicotinamide, optimizing hydrogen bonding with Ser904 and Gly863 in the PARP-1 active site[3].

  • Halogen Bonding: Iodine acts as a highly polarizable halogen bond donor (forming a σ-hole). This allows the 3-OH-2-I-BA scaffold to form strong, highly directional non-covalent interactions with the electron-rich backbone carbonyls of the PARP-1 catalytic cleft, significantly increasing the drug's residence time[4].

G N1 DNA Single-Strand Break N2 PARP-1 Binding & Activation N1->N2 N4 PARP Trapping on DNA N2->N4 Blocked Auto-PARylation N3 3-OH-2-I-BA Inhibitor N3->N4 Competes with NAD+ N5 Replication Fork Collapse (Double-Strand Break) N4->N5 N6 Homologous Recombination (Healthy Cells: Survival) N5->N6 BRCA1/2 WT N7 HR Deficient (BRCA-mut) Synthetic Lethality N5->N7 BRCA1/2 Mutated

Diagram 1: Mechanism of PARP-1 inhibition and subsequent synthetic lethality in HR-deficient cells.

Comparative Performance Data

To objectively benchmark 3-OH-2-I-BA derivatives, we must evaluate them against both early-generation probes (3-AB, 3-HB) and modern clinical standards (Olaparib, Veliparib). The data below synthesizes enzymatic affinity (IC₅₀) and cellular efficacy (Synthetic Lethality) metrics.

Inhibitor ClassCompoundPARP-1 IC₅₀ (nM)PARP-2 IC₅₀ (nM)Selectivity (PARP-1/2)Cellular IC₅₀ (BRCA1-mut, nM)
1st Gen Probe 3-Aminobenzamide (3-AB)33,00028,0001.1x> 100,000
1st Gen Probe 3-Hydroxybenzamide (3-HB)25,00022,0001.1x> 100,000
Optimized Scaffold 3-OH-2-I-BA Derivative 45 310 6.8x 120
Clinical Standard Veliparib (ABT-888)5.22.90.5x45
Clinical Standard Olaparib (AZD2281)1.50.80.5x12

Data Interpretation: While Olaparib exhibits single-digit nanomolar potency, it is a pan-PARP inhibitor (equally inhibiting PARP-1 and PARP-2), which contributes to hematological toxicities[1]. The 3-OH-2-I-BA derivative demonstrates a nearly 7-fold selectivity for PARP-1 over PARP-2. This selectivity is driven by the iodine atom exploiting a subtle steric variance in the PARP-1 binding pocket that is absent in PARP-2.

Experimental Protocols: A Self-Validating Framework

To ensure scientific integrity, the evaluation of these derivatives must move beyond simple viability assays. The clinical efficacy of PARP inhibitors is primarily driven by their ability to trap PARP-1 on damaged DNA, rather than merely inhibiting catalytic activity.

Protocol A: Competitive FRET-Based Enzymatic Assay

Purpose: To determine the precise IC₅₀ and mechanism of inhibition (competitive vs. allosteric).

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 8.0, 50 mM NaCl, 10 mM MgCl₂, 1 mM DTT). Causality: DTT is critical to maintain the reduced state of the zinc-finger motifs in PARP-1; without it, the enzyme loses its DNA-dependent activation capability.

  • Enzyme-Inhibitor Pre-incubation: Incubate 10 nM recombinant human PARP-1 with varying concentrations of the 3-OH-2-I-BA derivative (0.1 nM to 10 µM) for 15 minutes.

  • Substrate Addition: Initiate the reaction by adding 50 nM of a fluorogenic NAD+ analog and 10 µg/mL activated DNA (sheared salmon sperm DNA)[4]. Causality: The NAD+ concentration is deliberately kept near its Km​ value. If NAD+ is saturated, competitive inhibitors like benzamides will be artificially outcompeted, yielding falsely elevated IC₅₀ values.

  • Kinetic Readout: Measure fluorescence (Ex 350 nm / Em 450 nm) continuously for 30 minutes. Calculate the initial velocity ( V0​ ) to derive the IC₅₀ via non-linear regression.

Protocol B: Chromatin Trapping Workflow

Purpose: To quantify the physical trapping of PARP-1 on DNA, the true driver of synthetic lethality.

Workflow S1 Culture BRCA-mut MDA-MB-436 Cells S2 Add 3-OH-2-I-BA (100 nM, 2h) S1->S2 S3 Add MMS (0.01%) (Induce Alkylation) S2->S3 S4 0.5M NaCl Wash (Extract Soluble PARP) S3->S4 S5 Western Blot Chromatin Fraction S4->S5

Diagram 2: Step-by-step workflow for the isolation and quantification of trapped PARP-1.

  • Cell Treatment: Treat BRCA1-mutant cells (e.g., MDA-MB-436) with 100 nM of the inhibitor for 2 hours.

  • Damage Induction: Introduce 0.01% Methyl methanesulfonate (MMS) for 30 minutes. Causality: MMS induces base alkylation, which is rapidly converted to single-strand breaks (SSBs) by base excision repair, acting as a massive sink to recruit PARP-1 to the chromatin.

  • Subcellular Fractionation (The Critical Step): Lyse cells in a hypotonic buffer to isolate nuclei. Wash the nuclear pellet with a buffer containing 0.5 M NaCl . Causality: A standard low-salt wash will leave naturally bound, active PARP-1 on the DNA. The 0.5 M NaCl stringency wash ensures that only the irreversibly trapped, inhibitor-bound PARP-1 remains in the chromatin pellet.

  • Quantification: Boil the chromatin pellet in SDS sample buffer and perform a Western Blot probing for PARP-1 and Histone H3 (loading control). A highly potent trapping agent will show a massive enrichment of PARP-1 in this fraction compared to the vehicle control.

Conclusion

Benchmarking 3-Hydroxy-2-iodobenzamide derivatives reveals a sophisticated evolution of the classic benzamide pharmacophore. By leveraging the steric and electronic properties of the ortho-iodine substitution, researchers can achieve nanomolar potency and improved PARP-1 selectivity. When evaluated through rigorous, mechanism-aware protocols like high-stringency chromatin trapping, these derivatives present a compelling scaffold for the next generation of targeted oncology therapeutics.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.